Methyl 2-methyl-6-(methylamino)benzoate

Core Science & Biosynthesis

Synthesis of Methyl 2-(methylamino)benzoate from Methyl Anthranilate: A Comprehensive Technical Guide

Executive Summary

Methyl 2-(methylamino)benzoate, commonly known as methyl N-methylanthranilate (MMA), is a high-value fine chemical utilized extensively as a pharmaceutical intermediate, a fragrance compound, and a non-toxic avian repellent[1]. The synthesis of MMA from methyl anthranilate (MA) presents a classic challenge in organic synthesis: achieving strict mono-N-alkylation without triggering over-alkylation to the N,N-dimethyl derivative.

This whitepaper provides an in-depth mechanistic analysis and field-proven protocols for the selective mono-N-methylation of methyl anthranilate, moving beyond rudimentary direct alkylation to explore advanced reductive amination and modern green-chemistry pathways.

Mechanistic Rationale & Pathway Selection

The primary nucleophilic center of methyl anthranilate is its primary aromatic amine. However, the electron-withdrawing nature of the ortho-ester group reduces its nucleophilicity compared to unfunctionalized anilines.

The Pitfall of Direct Alkylation

Classical N-methylation utilizing alkyl halides (e.g., methyl iodide) or dimethyl sulfate operates via an

mechanism. Once the first methyl group is installed, the resulting secondary amine (MMA) becomes more nucleophilic than the primary amine starting material due to the inductive electron-donating effect of the new alkyl group. Consequently, direct alkylation inherently suffers from poor chemoselectivity, rapidly yielding the over-alkylated N,N-dimethylanthranilate byproduct[1].

The Reductive Amination Paradigm

To circumvent over-alkylation, the industry standard relies on reductive amination (reductive alkylation) using formaldehyde and a reducing agent (hydrogen gas or a hydride source)[2]. The reaction proceeds via the condensation of MA with formaldehyde to form a hemiaminal, which dehydrates to an iminium ion (Schiff base). The iminium species is then rapidly reduced to the secondary amine. Because the secondary amine cannot form a stable iminium ion with another equivalent of formaldehyde (it would form an unstable iminium cation that resists further reduction under these specific conditions), the reaction halts cleanly at the mono-methylated stage[3].

Green Chemistry: Zeolite-Catalyzed Methylation

Recent advancements have introduced dimethyl carbonate (DMC) as a non-toxic, green methylating agent. When activated by a sodium-exchanged Y-faujasite (NaY) zeolite catalyst, DMC reacts with methyl anthranilate at elevated temperatures (150 °C) to yield exclusively the mono-N-methyl derivative without concurrent O-methylation or methoxycarbonylation[4].

Fig 1: Reaction pathway logic for the N-methylation of methyl anthranilate.

Process Chemistry: Overcoming Dimerization

While reductive amination solves the over-alkylation problem, it introduces a new kinetic trap: dimerization. Under neutral conditions, the transient hemiaminal intermediate can react with a second equivalent of unreacted methyl anthranilate rather than undergoing dehydration. This side reaction precipitates a solid dimer known as dimethyl N,N'-methylenedianthranilate [3].

The Causality of Acid Catalysis: To suppress dimer formation, the reaction must be strictly acid-catalyzed. The introduction of a weak organic acid (e.g., glacial acetic acid) or a solid acid catalyst (e.g., K-10 acidified montmorillonite clay) rapidly protonates the hydroxyl group of the hemiaminal. This facilitates the immediate elimination of water to form the highly electrophilic iminium ion, effectively outcompeting the bimolecular dimerization pathway[3].

Fig 2: Mechanistic cascade of the reductive amination process.

Experimental Protocols

The following protocols are designed as self-validating systems. Researchers should utilize in-process controls (IPC) such as GC-MS to monitor the disappearance of the primary amine mass peak (m/z 151) and the appearance of the secondary amine peak (m/z 165).

Protocol A: Industrial Catalytic Reductive Alkylation (Scale-Up Standard)

This method utilizes hydrogen gas and a heterogeneous catalyst, making it highly scalable and efficient[2]. Surprisingly, the hydrolyzable ester group of methyl anthranilate survives these specific reductive conditions intact[2].

• Preparation: In a high-pressure reactor (autoclave), dissolve 1.0 equivalent of methyl anthranilate in a water-miscible solvent (e.g., methanol or isopropanol)[2].

• Reagent Addition: Add 1.05 equivalents of a 37% aqueous formaldehyde solution. Introduce a catalytic amount of solid acid catalyst (e.g., K-10 montmorillonite clay) to prevent dimer precipitation[3].

• Catalyst Loading: Add 5% Palladium on Carbon (Pd/C) or Raney Nickel catalyst (approx. 1-5% by weight of the substrate)[2].

• Purge & Pressurize: Seal the reactor and purge the headspace three times with nitrogen, followed by three hydrogen purges to remove all oxygen[2]. Pressurize the system with hydrogen gas to 150–1,000 psi (1034–6895 kPa)[2].

• Reaction: Heat the mixture gently to an operating temperature of 35–75 °C (preferably 35–55 °C) under continuous mechanical agitation[2]. Monitor hydrogen uptake; the reaction is complete when pressure stabilizes (typically 2–12 hours)[5].

• Workup (Self-Validation): Vent the reactor safely. Filter the mixture through a Celite pad to remove the Pd/C and clay catalysts. If a white precipitate is observed on the filter cake, it indicates dimer formation (insufficient acid catalysis).

• Purification: Strip the solvent under reduced pressure. Purify the crude liquid via fractional vacuum distillation (collecting the fraction boiling at approximately 138–143 °C at 21 mm Hg) to obtain >98% pure MMA[5].

Protocol B: Lab-Scale Reductive Amination (Zinc/Acetic Acid)

For laboratories lacking high-pressure hydrogenation equipment, a modified Eschweiler-Clarke-type reduction using metallic zinc is highly effective[6].

• Mixing: In a round-bottom flask equipped with a magnetic stirrer, combine 10 mmol of methyl anthranilate, 40 mmol of glacial acetic acid, and 20 mL of dioxane[6].

• Formaldehyde Addition: Add 11 mmol of 35% aqueous formaldehyde[6]. The acetic acid acts simultaneously as the solvent, the acid catalyst to prevent dimerization, and the proton source for the reduction.

• Reduction: Slowly add 20 mmol of Zinc dust to the stirring solution.

• Heating: Attach a reflux condenser and heat the mixture to 50–60 °C for 4 hours[6].

• Workup: Filter the unreacted zinc dust. Neutralize the filtrate carefully with saturated aqueous

  , extract with ethyl acetate (3 x 20 mL), dry the organic layer over anhydrous , and concentrate under vacuum.

Protocol C: Zeolite-Catalyzed Green Methylation

This advanced protocol utilizes Dimethyl Carbonate (DMC), avoiding toxic formaldehyde and pressurized hydrogen entirely[4].

• Setup: In a laboratory autoclave, dissolve 5.5 mmol of methyl anthranilate in 35 mL (0.39 mol) of Dimethyl Carbonate[4].

• Catalyst: Add NaY faujasite zeolite catalyst (Weight ratio of substrate to NaY = 1:1)[4].

• Reaction: Seal the autoclave and heat to 150 °C under autogenous pressure for 12-24 hours[4].

• Workup: Cool the reactor, filter the zeolite catalyst (which can be washed and regenerated), and evaporate the excess DMC to yield the highly pure mono-methylated product[4].

Quantitative Data & Method Comparison

The following table summarizes the operational metrics of the discussed synthetic pathways, allowing researchers to select the optimal route based on available infrastructure and scale requirements.

Methodology	Primary Reagents	Mono-Selectivity	Primary Byproducts	Scalability	Environmental Impact
Direct Alkylation	or , Base	Low (<40%)	N,N-dimethyl derivative	Poor	High (Toxic reagents)
Catalytic Reductive	, , Pd/C, Acid	High (>96%)	Aminal Dimer (if no acid)	Excellent	Low (Water byproduct)
Metal Reductive	, Zn dust, AcOH	High (85-90%)	Trace dimer / unreacted	Moderate	Moderate (Zinc waste)
Zeolite-Catalyzed	Dimethyl Carbonate, NaY	Very High (>95%)	None observed	High	Very Low (Green Chem)

References

• Process for the preparation of methyl n-methylanthranilate. European Patent Office (EP0190667B1).
• Synthesis of methyl N-methylanthranilate. US Patent Office (US4633009A).

• Reductive methylation by aqueous formaldehyde and zinc. ResearchGate. Retrieved from:[Link]

• Reaction of Functionalized Anilines with Dimethyl Carbonate over NaY Faujasite. 3. Chemoselectivity toward Mono-N-methylation. The Journal of Organic Chemistry (ACS Publications). Retrieved from:[Link]

• Process for the preparation of methyl n-methylanthranilate - European Patent Office. European Patent Office (EP0190667B1). Retrieved from:[Link]

Sources

• 1. What is Methyl anthranilate?_Chemicalbook [chemicalbook.com]
• 2. EP0190667B1 - Process for the preparation of methyl n-methylanthranilate - Google Patents [patents.google.com]
• 3. US4633009A - Synthesis of methyl N-methylanthranilate - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. data.epo.org [data.epo.org]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Methyl N-methylanthranilate as a Strategic Building Block in Medicinal Chemistry

Executive Summary

Methyl N-methylanthranilate (MNMA) is an N-functionalized aromatic amino acid ester that serves as a highly versatile building block in modern medicinal chemistry. Featuring both an N-methylated amine and a methyl ester, its bifunctional nature makes it an ideal precursor for synthesizing complex pharmaceutical scaffolds, particularly quinazoline and acridone alkaloids[1],[2]. This application note details the mechanistic utility, synthetic pathways, and self-validating experimental protocols for integrating MNMA into drug discovery and development workflows.

Mechanistic Role in Scaffold Synthesis

In medicinal chemistry, late-stage N-alkylation of aromatic heterocycles often suffers from poor regioselectivity, leading to over-alkylation and complex purification bottlenecks. Utilizing MNMA as a starting material circumvents this by pre-installing the N-methyl group, ensuring absolute regiocontrol during subsequent cyclocondensation steps[2].

Biologically and synthetically, MNMA is the direct precursor to acridone alkaloids (e.g., arborinine, 1,3-dihydroxy-N-methylacridone). These scaffolds exhibit potent anticancer, antiviral, and antimalarial properties[3],[4]. In engineered biological systems, the condensation of N-methylanthraniloyl-CoA with malonyl-CoA is catalyzed by acridone synthase (ACS), a type III polyketide synthase, demonstrating the compound's critical role at the interface of primary metabolism and specialized bioactive metabolite synthesis[3],[4].

Biosynthetic and chemical divergence of Methyl N-methylanthranilate into bioactive alkaloid scaffolds.

Production and Synthesis Strategies

Historically, MNMA was synthesized via the chemical reaction of isatoic anhydride with an alkylating agent[2]. However, recent advancements in metabolic engineering have enabled sustainable, fermentative production using engineered strains of Corynebacterium glutamicum or Escherichia coli[1],[3].

Quantitative Data Summary

The following table summarizes the production metrics and downstream bioactivity parameters associated with MNMA and its derivatives:

Metric / Compound	Source / Method	Quantitative Data	Application / Bioactivity
MNMA Titer	C. glutamicum (Engineered)	0.5 g/L[1]	Sustainable precursor supply
Volumetric Productivity	C. glutamicum (Engineered)	0.01 g/L/h[1]	Industrial scale-up metric
Yield from Glucose	C. glutamicum (Engineered)	4.8 mg/g[1]	Bioprocess efficiency
N-methylacridone	E. coli (Heterologous ACS)	~2.5 mg/L (in vivo)[3]	Anticancer / Antiviral
O-isopropyl-N-methylanthranilate	Chemical Derivatization	Dose-dependent[4]	Antinociceptive / Anti-inflammatory

Self-Validating Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems, incorporating in-line analytical checks to verify causality and reaction success.

Protocol A: Chemical Synthesis of MNMA via Isatoic Anhydride

Causality & Rationale: This "one-pot" methodology utilizes isatoic anhydride. The basic conditions (e.g., solid KOH) deprotonate the amide nitrogen, allowing the alkylating agent (dimethyl sulfate) to methylate the nitrogen. Subsequent base-catalyzed ring opening, decarboxylation, and esterification yield the N-methylated methyl ester[2]. Using a solid metal hydroxide minimizes aqueous side reactions (hydrolysis) that would otherwise degrade the alkylating agent.

Step-by-Step Methodology:

• Preparation: Suspend 10 mmol of isatoic anhydride in 20 mL of anhydrous dimethylformamide (DMF) in a round-bottom flask under an inert nitrogen atmosphere.

• Base Addition: Add 25 mmol of finely powdered potassium hydroxide (KOH). Stir for 10 minutes to allow for initial deprotonation.

• Alkylation: Dropwise add 22 mmol of dimethyl sulfate over 15 minutes at 0°C. (Caution: Dimethyl sulfate is highly toxic; perform strictly in a fume hood).

• Validation Check 1 (Reaction Progression): Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor via Thin Layer Chromatography (TLC) using Hexane:EtOAc (8:2). The reaction is self-validated when the UV-active isatoic anhydride spot completely disappears, replaced by a higher Rf spot corresponding to MNMA.

• Quenching & Extraction: Quench the reaction by adding 50 mL of cold water. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography.

Protocol B: Biocatalytic Production using Engineered C. glutamicum

Causality & Rationale: Chemical synthesis relies on toxic alkylating agents. Biocatalysis uses S-adenosylmethionine (SAM) as a clean methyl donor. By engineering C. glutamicum to express anmt (anthranilate N-methyltransferase) and sahH (to regenerate SAM), the metabolic flux is forced toward MNMA accumulation, overcoming the natural bottleneck of SAM depletion[1].

Step-by-Step Methodology:

• Strain Preparation: Cultivate the engineered C. glutamicum C1* strain (harboring anmt and sahH plasmids) in BHI medium supplemented with appropriate antibiotics at 30°C overnight[1].

• Inoculation: Inoculate a 1 L bioreactor containing CGXII minimal medium (supplemented with 40 g/L glucose) to an initial OD₆₀₀ of 1.0.

• Fermentation Parameters: Maintain temperature at 30°C, pH at 7.0 (using 10% NH₄OH), and dissolved oxygen >30% via cascade control of agitation and aeration.

• Validation Check 2 (Metabolic Monitoring): Sample every 4 hours. Use HPLC to monitor glucose consumption and confirm the absence of unmethylated anthranilate buildup. The continuous conversion of anthranilate to MNMA validates the efficacy of the sahH SAM-regeneration loop[1].

• Harvesting & Extraction: After 48 hours, centrifuge the culture at 10,000 x g for 15 minutes. Extract the supernatant with an equal volume of ethyl acetate.

• Validation Check 3 (Purity): Evaporate the solvent and analyze the extract via GC-MS or LC-MS to confirm MNMA mass (m/z 165.19) and purity (>95%) before downstream medicinal chemistry applications.

Self-validating workflow for the synthesis, extraction, and downstream application of MNMA.

Advanced Application: Pyrolytic Conversion to 7-Aminophthalides

Recent methodologies have expanded MNMA's utility beyond standard cross-coupling. Flash vacuum pyrolysis (FVP) of N-nitroso derivatives of MNMA leads to the elimination of nitric oxide and disproportionation of the N-radical, yielding 7-(methylamino)phthalides[5]. This solvent-free transformation highlights the thermal versatility of the N-methylanthranilate core, providing access to a highly valuable, otherwise difficult-to-synthesize medicinal scaffold[5].

References

1.[1] Fermentative N-Methylanthranilate Production by Engineered Corynebacterium glutamicum - MDPI Microorganisms - 1 2.[3] Synthesis of acridone derivatives via heterologous expression of a plant type III polyketide synthase in Escherichia coli - ResearchGate - 3 3.[5] A novel pathway for the thermolysis of N-nitrosoanthranilates using flash vacuum pyrolysis leading to 7-aminophthalides - RSC Publishing - 5 4.[4] Anthranilate at the interface of tryptophan and specialized metabolite biosynthesis - NIH PMC - 4 5.[2] N-MethylanthranilicAcid | 1419-68-6 - Benchchem - 2

Sources

• 1. mdpi.com [mdpi.com]
• 2. N-MethylanthranilicAcid | 1419-68-6 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Anthranilate at the interface of tryptophan and specialized metabolite biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A novel pathway for the thermolysis of N -nitrosoanthranilates using flash vacuum pyrolysis leading to 7-aminophthalides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB01946A [pubs.rsc.org]

Application Note: GC-MS Analysis of Methyl N-methylanthranilate in Complex Matrices

Target Audience: Analytical Chemists, Flavor & Fragrance Scientists, and Regulatory Professionals.

Introduction and Analytical Rationale

Methyl N-methylanthranilate (MNMA, CAS 85-91-6), commonly known as dimethyl anthranilate, is a highly valued volatile organic compound characterized by its pungent, sweet, and citrus-like aroma. It is a critical biomarker for the authenticity of Citrus reticulata (mandarin) essential oils[1][2] and has been identified as a major component in the defensive secretions of certain arthropods[3].

However, the analysis of MNMA presents significant analytical challenges. In cosmetic and personal care products, MNMA is heavily monitored due to its potential as a restricted fragrance allergen[4]. In natural extracts, it exists within highly complex matrices dominated by monoterpenes, sesquiterpenes, and heavy waxes. To achieve reliable quantification, the analytical method must overcome severe matrix interference, prevent peak tailing associated with secondary amines, and achieve trace-level sensitivity.

As a Senior Application Scientist, I have designed this protocol to establish a self-validating Gas Chromatography-Mass Spectrometry (GC-MS) workflow. By leveraging matrix-specific sample preparation and targeted Electron Ionization (EI) fragmentation pathways, this method ensures high-fidelity data suitable for both regulatory compliance and advanced metabolomic profiling.

Mechanistic Principles of the Workflow

Sample Preparation Causality

The choice of extraction dictates the integrity of the GC-MS system. For volatile-rich matrices (e.g., citrus juices or essential oils), Headspace Solid-Phase Microextraction (HS-SPME) is employed[2]. The addition of NaCl (salting-out effect) decreases the solubility of MNMA in the aqueous phase, thermodynamically driving the analyte into the headspace. Conversely, for lipid-rich cosmetic creams, a Liquid-Liquid Extraction (LLE) followed by centrifugation is mandatory to precipitate high-molecular-weight polymers that would otherwise foul the GC inlet and degrade the column stationary phase.

Fig 1. Sample preparation and GC-MS workflow for MNMA extraction from complex matrices.

Chromatographic and Mass Spectrometric Rationale

MNMA contains both a secondary amine (-NHCH₃) and an ester (-COOCH₃) group. On standard non-polar columns (e.g., 5% phenyl), these functional groups can interact with active silanol sites, causing severe peak tailing. Therefore, a polar polyethylene glycol (PEG) column, such as an HP-INNOWax, is selected[5]. This phase provides excellent peak symmetry and effectively resolves MNMA from co-eluting oxygenated monoterpenes like thymol and linalool.

Under 70 eV Electron Ionization, MNMA (Molecular weight 165.19 g/mol ) undergoes a highly predictable, ortho-effect driven fragmentation[6][7]. The proximity of the amine and ester groups facilitates the rapid loss of methanol (-32 Da) and a subsequent hydrogen radical (-1 Da), yielding a highly stable, conjugated base peak at m/z 132. This ion is ideal for Selected Ion Monitoring (SIM) quantitation.

Fig 2. Electron Ionization (70 eV) fragmentation pathway of Methyl N-methylanthranilate.

Experimental Protocols

Self-Validating System Suitability Test (SST)

Before processing unknown samples, the system must prove its analytical readiness.

• Inject a blank matrix spiked with 50 µg/L MNMA and 50 µg/L 3-octanol (Internal Standard).

• Validation Criteria: The system is "Go" only if the chromatographic resolution (

  ) between MNMA and adjacent matrix peaks is > 1.5, and the Signal-to-Noise (S/N) ratio for the m/z 132 quantifier ion is > 10.

Matrix-Specific Sample Preparation Workflows

Protocol A: HS-SPME (For Juices, Plant Extracts, and Essential Oils)

• Transfer exactly 2.0 g (or 2.0 mL) of the sample into a 20 mL headspace vial.

• Add 0.5 g of analytical-grade NaCl to induce the salting-out effect.

• Spike the sample with 10 µL of 3-octanol internal standard solution (10 mg/L in methanol).

• Seal the vial with a PTFE/silicone septum cap.

• Incubate the vial at 40 °C for 10 minutes with agitation (250 rpm).

• Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for exactly 40 minutes at 40 °C[2].

• Retract the fiber and immediately transfer it to the GC injection port for thermal desorption.

Protocol B: Liquid-Liquid Extraction (For Cosmetics and Lipid-Rich Matrices)

• Weigh 1.0 g of the homogenized cosmetic sample into a 15 mL centrifuge tube.

• Add 5.0 mL of a Methanol:Water (80:20, v/v) mixture and vortex vigorously for 2 minutes to disperse the emulsion.

• Add 2.0 mL of Hexane, spike with 10 µL of Internal Standard, and shake for 5 minutes. (The hexane selectively partitions the non-polar waxes, leaving MNMA in the hydroalcoholic phase).

• Centrifuge at 4,000 rpm for 10 minutes at 4 °C.

• Extract the lower aqueous-methanol layer, filter through a 0.22 µm PTFE syringe filter, and transfer 1.0 mL to a GC autosampler vial.

GC-MS Instrumental Parameters

The following tables summarize the optimized parameters for baseline resolution and trace-level detection.

Table 1: Gas Chromatography Operating Conditions

Parameter	Setting / Specification	Rationale
Column	HP-INNOWax (30 m × 0.25 mm ID × 0.25 µm)	PEG phase prevents secondary amine tailing[5].
Carrier Gas	Helium (99.999%), Constant Flow at 1.0 mL/min	Maintains optimal linear velocity across the gradient.
Injection Mode	Splitless (for trace) or Split 1:50 (for oils)	Adjust based on expected matrix concentration.
Inlet Temp	250 °C	Ensures complete volatilization without thermal degradation.
Oven Program	60 °C (hold 2 min) 5 °C/min to 240 °C (hold 5 min)	Shallow ramp through 100-180 °C resolves co-eluting terpenes.
Desorption Time	5 minutes (If using HS-SPME)	Ensures zero carryover on the SPME fiber.

Table 2: Mass Spectrometry (SIM) Parameters

Compound	Retention Time (approx.)	Quantifier Ion (m/z)	Qualifier Ions (m/z)	Dwell Time
3-Octanol (IS)	12.4 min	59	83, 55	50 ms
MNMA	28.6 min	132	165, 105, 104	50 ms

Note: Retention times are approximate and will shift based on precise column trimming and carrier gas pressure. Always verify with authentic analytical standards.

Quality Control and Data Interpretation

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness) standards are met during routine analysis:

• Matrix Effects: Always utilize matrix-matched calibration curves. Complex matrices like citrus oils can cause signal enhancement in the MS source.

• Ion Ratio Confirmation: A positive identification of MNMA requires the chromatographic peak to elute within

  minutes of the standard, and the ratio of the qualifier ions (m/z 165 and 105) to the quantifier ion (m/z 132) must be within of the theoretical ratio established by the standard[6].

References

• Bodner, M., et al. "Methyl N-methylanthranilate: major compound in the defensive secretion of Typhloiulus orpheus (Diplopoda, Julida)." National Center for Biotechnology Information (PMC). Available at:[Link]

• National Center for Biotechnology Information. "Methyl N-methylanthranilate | C9H11NO2 | CID 6826 - PubChem." PubChem Database. Available at:[Link]

• Certified Cosmetics. "82 Allergen Detection Test (GC-MS/MS)." Certified Cosmetics Laboratory. Available at: [Link]

• Ponce-Monter, H., et al. "Methyl-N-methylanthranilate, a pungent compound from Citrus reticulata Blanco leaves." Journal of Essential Oil Research (Taylor & Francis). Available at: [Link]

• Perfumer & Flavorist. "Supercritical Carbon Dioxide Extraction of Mandarin (Citrus deliciosa tenore) from South Brazil." Perfumer & Flavorist. Available at: [Link]

• Figueira, J., et al. "Tangerines Cultivated on Madeira Island—A High Throughput Natural Source of Bioactive Compounds." Foods (MDPI). Available at:[Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. Methyl N-methylanthranilate: major compound in the defensive secretion of Typhloiulus orpheus (Diplopoda, Julida) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. certifiedcosmetics.com [certifiedcosmetics.com]
• 5. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 6. Methyl N-methylanthranilate | C9H11NO2 | CID 6826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pubs.rsc.org [pubs.rsc.org]

Application Note: High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD) for Methyl 2-(methylamino)benzoate

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Photophysical Rationale

Methyl 2-(methylamino)benzoate (commonly known as methyl N-methylanthranilate or dimethyl anthranilate) is a volatile, highly fluorescent secondary amine ester. It is rigorously monitored across multiple industries: as a restricted fragrance allergen in cosmetics[1], a species-specific authenticity biomarker in citrus essential oils[2], and an active agricultural bird repellent[3]. In biochemical research, its structural moiety (the Mant-fluorophore) is frequently utilized to synthesize fluorescent molecular probes for assaying mRNA translation and enzymatic activity[4].

While traditional High-Performance Liquid Chromatography (HPLC) coupled with Ultraviolet (UV) detection is possible, it often suffers from matrix interferences at lower wavelengths. Fluorescence Detection (FLD) is the gold standard for this analyte, offering superior selectivity and sensitivity. FLD leverages the intrinsic push-pull electron system of the N-methylanthraniloyl group—where the electron-donating secondary amine and the electron-withdrawing methyl ester create a robust dipole across the aromatic ring. This structural configuration yields a strong absorption (excitation) maximum near 334–338 nm and a broad emission maximum around 420–424 nm[4][5]. By utilizing these specific photophysical properties, FLD can achieve Limits of Detection (LODs) in the low ng/mL range, far surpassing UV capabilities[3].

Experimental Methodologies

Reagents & Materials

• Analyte Standard: Methyl 2-(methylamino)benzoate (Purity ≥ 99.0%).

• Solvents: HPLC-grade Methanol (MeOH), Acetonitrile (ACN), and Ultrapure Water (18.2 MΩ·cm).

• Additives: Formic Acid (LC-MS grade) to control mobile phase pH.

• Consumables: C18 Solid Phase Extraction (SPE) cartridges (500 mg/3 mL), 0.22 µm PTFE syringe filters, and amber glass HPLC auto-sampler vials.

Sample Preparation Workflow

Because Methyl 2-(methylamino)benzoate is volatile, photoreactive, and susceptible to microbial degradation, sample preparation must be meticulously controlled[3].

Step-by-Step Protocol:

• Extraction: Weigh 1.0 g of the complex matrix (e.g., cosmetic cream or citrus oil) into a 15 mL centrifuge tube. Add 5.0 mL of HPLC-grade Methanol. Causality: Methanol is chosen over water because the analyte's solubility is significantly greater in organic solvents, and methanol effectively halts biodegradation while precipitating large matrix proteins[3].

• Homogenization: Vortex for 2 minutes and centrifuge at 8,000 rpm for 5 minutes at 4°C.

• SPE Cleanup: Condition a C18 SPE cartridge with 3 mL MeOH followed by 3 mL Water. Load the supernatant. Wash with 2 mL of 10% MeOH in water to remove highly polar interferences. Elute the target analyte with 2 mL of 100% Acetonitrile.

• Filtration & Storage: Filter the eluate through a 0.22 µm PTFE membrane directly into an amber HPLC vial. Causality: Amber vials are mandatory to prevent photobleaching and degradation of the photoreactive anthranilate structure prior to injection[3].

Caption: Workflow for the extraction and cleanup of Methyl 2-(methylamino)benzoate prior to HPLC-FLD.

Chromatographic & Detection Parameters

To ensure a self-validating and reproducible system, an isocratic elution profile is highly recommended over a gradient. Expert Insight: The fluorescence quantum yield and lifetime of the N-methylanthraniloyl group are highly dependent on solvent polarity; quantum yields in organic solvents are significantly higher than in aqueous buffers[4]. A gradient would alter the dielectric environment of the flow cell during elution, causing baseline drift and shifting response factors. Isocratic conditions lock the solvent polarity, ensuring quantitative reliability.

Table 1: Optimized HPLC-FLD Method Parameters

Parameter	Specification	Rationale / Causality
Analytical Column	Reversed-Phase C18 (150 x 4.6 mm, 3 µm)	Provides optimal hydrophobic retention for the semi-volatile ester.
Mobile Phase	Isocratic: 55% ACN / 45% Water (0.1% Formic Acid)	Isocratic flow stabilizes the FLD baseline. Formic acid (pH ~2.7) keeps the secondary amine protonated, preventing peak tailing from unendcapped silanols.
Flow Rate	1.0 mL/min	Balances analysis time with optimal mass transfer inside the column.
Injection Volume	10 µL	Prevents column overloading while maintaining high sensitivity.
Column Temperature	30°C	Ensures reproducible retention times and reduces mobile phase viscosity.
FLD Excitation (λex)	335 nm	Targets the primary absorption band of the conjugated aromatic system[4].
FLD Emission (λem)	420 nm	Captures the Stokes-shifted photon emission[5].

Mechanistic Insights into Fluorescence Detection

When Methyl 2-(methylamino)benzoate elutes into the FLD flow cell, it is bombarded by photons from a Xenon flash lamp set to 335 nm. The molecule absorbs this energy, promoting an electron from the ground state (

) to an excited singlet state ( ). Due to vibrational relaxation and internal conversion (the Stokes shift), the molecule loses a small amount of energy before returning to the ground state. The remaining energy is emitted as a photon at a longer wavelength (420 nm), which is captured and amplified by a Photomultiplier Tube (PMT).

Caption: Photophysical signal transduction pathway of Methyl 2-(methylamino)benzoate in the FLD flow cell.

Method Validation & Quantitative Data

The rigorous application of the above parameters yields a highly robust analytical method. The table below summarizes expected validation metrics based on established field residue studies and cosmetic microextraction analyses[1][3].

Table 2: Quantitative Method Validation Data

Validation Metric	Expected Performance	Notes / Causality
Linearity (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )	> 0.999	Achieved over a dynamic range of 0.05 – 100 µg/L.
Limit of Detection (LOD)	0.002 µg/mL	A highly sensitive detection limit obtained specifically via FLD, superior to the 0.03 µg/mL limit typical of UV detection.
Limit of Quantitation (LOQ)	0.006 µg/mL	Calculated based on a Signal-to-Noise (S/N) ratio of 10.
Mean Recovery	96.1% ± 6.1%	High recovery is ensured by utilizing methanol during extraction to prevent aqueous biodegradation[3].
Intra-day Precision (RSD)	< 5.0%	Maintained by the stable dielectric environment of the isocratic mobile phase.

References

• Liquid Chromatographic Method for the Determination of Methyl Anthranilate in Liquid Formulation and Residues on Formulated Rice Seed Bait. oclc.org.
• Synthesis and evaluation of fluorescent cap analogues for mRNA labelling. nih.gov.
• Authenticity analysis of citrus essential oils by HPLC-UV-MS on oxygenated heterocyclic components. nih.gov.
• Evaluation of Bird Shield as a blackbird repellent in ripening rice and sunflower fields. unl.edu.
• Green Microextraction Techniques for the Determination of Cosmetic Ingredients and Contaminants. mdpi.com.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Authenticity analysis of citrus essential oils by HPLC-UV-MS on oxygenated heterocyclic components - PMC [pmc.ncbi.nlm.nih.gov]
• 3. nwrc.contentdm.oclc.org [nwrc.contentdm.oclc.org]
• 4. Synthesis and evaluation of fluorescent cap analogues for mRNA labelling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.unl.edu [digitalcommons.unl.edu]

Technical Notes & Optimization

Technical Support Center: Troubleshooting & Byproduct Identification in Methyl 2-(methylamino)benzoate Synthesis

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, achieving high purity in the synthesis of Methyl 2-(methylamino)benzoate (also known as methyl N-methylanthranilate) is critical, given its utility as a pharmaceutical intermediate and fragrance compound[1].

This guide is designed to move beyond basic reaction steps. We will dissect the mechanistic causality of byproduct formation, provide self-validating analytical protocols, and offer targeted troubleshooting FAQs to optimize your synthetic workflows.

Reaction Workflows & The Causality of Byproduct Formation

The synthesis of Methyl 2-(methylamino)benzoate from methyl 2-aminobenzoate (methyl anthranilate) typically proceeds via one of two primary pathways: Reductive Amination or Direct Alkylation [1],[2]. Each pathway possesses a unique kinetic profile that dictates its specific byproduct signature.

• Direct Alkylation (The Over-Alkylation Trap): When using methylating agents like methyl iodide or dimethyl sulfate with a base, the first methylation yields the target secondary amine. However, the inductive electron-donating effect of the newly added methyl group increases the electron density on the nitrogen. Consequently, the secondary amine product is more nucleophilic than the primary amine starting material. This kinetic preference drives a rapid second alkylation, forming the tertiary amine byproduct, Methyl 2-(dimethylamino)benzoate [1]. Furthermore, if strong aqueous bases are used during workup, the ester group is susceptible to saponification, yielding 2-(methylamino)benzoic acid [3].

• Reductive Amination (The Dimerization Risk): To avoid over-methylation, reductive amination using formaldehyde and a hydrogen atmosphere (with a Pd/C or PtO2 catalyst) is often preferred[2]. This reaction proceeds via a Schiff base (imine) intermediate. If the reduction step is kinetically slower than the initial condensation—often due to catalyst poisoning or insufficient hydrogen pressure—unreduced imines can react with excess starting material to form high-molecular-weight Aminal or Schiff Base Dimers [4]. Interestingly, the hydrolyzable ester group unexpectedly survives these reductive conditions despite water being generated as a byproduct[5].

Synthesis pathways and byproduct formation in Methyl 2-(methylamino)benzoate production.

Self-Validating Analytical Methodologies

To accurately identify these byproducts, your analytical workflows must be self-validating. The following protocols ensure that instrumental artifacts are not mistaken for chemical impurities.

Protocol A: LC-MS Profiling for Byproduct Identification

Objective: To separate and identify the target product from structural isomers (hydrolysis products) and over-alkylated byproducts. Self-Validation Mechanism: The mandatory inclusion of a blank and a starting material (SM) spike-in ensures that the m/z 152.1 peak is accurately assigned based on retention time (RT) drift, confirming column integrity.

• Sample Preparation: Dissolve 1.0 mg of the crude reaction mixture in 1.0 mL of LC-MS grade Acetonitrile:Water (50:50, v/v).

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter. Causality note: This is critical for reductive amination samples to remove colloidal Pd/C or PtO2 particulates that can foul the ESI capillary[4].

• System Suitability (Validation Step): Inject a blank (solvent only) followed by a 1 µg/mL standard of Methyl 2-aminobenzoate to establish the baseline RT for the starting material.

• Chromatography: Inject 5 µL of the sample onto a C18 reverse-phase column (e.g., 50 mm × 2.1 mm, 1.8 µm). Run a linear gradient from 5% to 95% Acetonitrile (containing 0.1% Formic Acid) over 10 minutes at a flow rate of 0.3 mL/min.

• Mass Spectrometry: Operate the mass spectrometer in positive Electrospray Ionization (ESI+) mode. Scan from m/z 100 to 300.

• Data Extraction: Extract ion chromatograms (EIC) for m/z 152.1 (SM/Hydrolysis), 166.1 (Target), and 180.1 (Over-alkylation).

Protocol B: 1H-NMR Diagnostic Validation

Objective: To confirm the exact degree of methylation and verify the structural integrity of the ester group. Self-Validation Mechanism: Utilizing the O-CH3 ester peak as an internal integration standard (set strictly to 3.00) allows for absolute quantification of the N-alkyl protons.

• Sample Preparation: Evaporate the chromatography fractions to dryness under a gentle stream of nitrogen.

• Dissolution: Dissolve 10–15 mg of the dried sample in 0.6 mL of deuterated chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Acquisition: Acquire a standard 1H-NMR spectrum at 400 MHz (minimum 16 scans, relaxation delay of 1 second).

• Integration & Diagnostic Checks:

  • Set the O-CH3 ester peak (~3.8–3.9 ppm) integration to exactly 3.00.

  • Check the N-alkyl region (~2.7–3.0 ppm). A pure target product will show an integration of 3.00 for the N-CH3 group[6]. An integration >3.00 indicates contamination with the dimethylated byproduct (which presents as a 6H singlet at ~2.8 ppm).

  • Verify the presence of the exchangeable NH proton at ~7.7 ppm (broad singlet/doublet). Its absence strongly suggests complete conversion to the tertiary amine byproduct.

Quantitative Diagnostic Data

Use the following table to cross-reference your analytical results and immediately identify the chemical nature of your byproducts.

Compound	Formula	Exact Mass	[M+H]+ (m/z)	Key 1H-NMR Diagnostic Peaks (CDCl3)	Causality / Origin
Methyl 2-aminobenzoate	C8H9NO2	151.06	152.1	~5.7 ppm (br s, 2H, NH2)	Unreacted starting material
Methyl 2-(methylamino)benzoate	C9H11NO2	165.08	166.1	~2.9 ppm (d, 3H, N-CH3), ~7.7 ppm (br s, 1H, NH)	Target Product
Methyl 2-(dimethylamino)benzoate	C10H13NO2	179.09	180.1	~2.8 ppm (s, 6H, N(CH3)2), No NH peak	Over-alkylation[1]
2-(methylamino)benzoic acid	C8H9NO2	151.06	152.1	~2.9 ppm (d, 3H, N-CH3), Missing ~3.9 ppm (O-CH3)	Ester Hydrolysis[3]

Troubleshooting FAQs

Q1: My LC-MS shows a massive peak at m/z 180.1. What happened, and how do I fix it? A: You are observing over-alkylation, which has resulted in the formation of Methyl 2-(dimethylamino)benzoate[1]. In direct alkylation routes, the secondary amine target is more nucleophilic than the primary amine starting material. To troubleshoot, you must strictly control the stoichiometry of your methylating agent. Alternatively, switch to a reductive amination route using formaldehyde and hydrogen, which kinetically favors mono-alkylation and suppresses dimethylation[1],[2].

Q2: I have two distinct peaks with m/z 152.1 in my chromatogram. Is my starting material splitting? A: No, you are observing structural isomers. Methyl 2-aminobenzoate (your starting material) and 2-(methylamino)benzoic acid (a hydrolysis byproduct) both share a nominal mass of 151.1 g/mol and an[M+H]+ of 152.1[3]. The hydrolysis byproduct is more polar and will elute earlier on a C18 reverse-phase column. To confirm, check your 1H-NMR spectrum for the loss of the O-CH3 singlet at ~3.9 ppm. You can prevent this by avoiding strong aqueous bases (like NaOH) during your reaction workup.

Q3: Why is my reductive amination yielding a high molecular weight impurity that lacks a clear m/z in standard ESI+? A: You are likely forming aminal or Schiff base dimers. During reductive amination, the initial condensation of the amine with formaldehyde forms an imine[2]. If the subsequent hydrogenation step is too slow, these unreduced intermediates can react with excess starting material. Ensure your Pd/C or PtO2 catalyst is fresh (not poisoned) and maintain adequate hydrogen pressure (e.g., 50 psig) to ensure the reduction rate outpaces the dimerization rate[4].

References

• What is Methyl anthranilate?
• Source: benchchem.
• Source: google.
• Source: nih.
• Methyl 2-(methylamino)
• Source: google.

Sources

• 1. What is Methyl anthranilate?_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. Methyl 2-(methylamino)benzoate | 85-91-6 [chemicalbook.com]
• 4. US4633009A - Synthesis of methyl N-methylanthranilate - Google Patents [patents.google.com]
• 5. EP0190667B1 - Process for the preparation of methyl n-methylanthranilate - Google Patents [patents.google.com]
• 6. Methyl N-methylanthranilate | C9H11NO2 | CID 6826 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Peak Tailing in GC Analysis of Methyl N-methylanthranilate

Welcome to the technical support center for Gas Chromatography (GC) analysis. This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering peak tailing issues during the analysis of Methyl N-methylanthranilate. As a secondary amine, this compound is susceptible to interactions with active sites within the GC system, which is a primary cause of asymmetric peak shapes. This can compromise resolution, reduce accuracy in quantification, and lead to unreliable results.[1][2]

This document provides a structured, in-depth approach to troubleshooting, moving from simple operational checks to more involved hardware considerations. The methodologies described herein are designed to be self-validating, allowing for a systematic and logical resolution of your chromatographic issues.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: My Methyl N-methylanthranilate peak is tailing. What is the most likely cause?

A1: Peak tailing for an active compound like Methyl N-methylanthranilate, a secondary amine, is most often caused by unwanted chemical interactions with "active sites" within the GC flow path.[1][3] These active sites are typically exposed silanol groups (Si-OH) on the surfaces of the inlet liner, the head of the GC column, or other metal components.[4][5][6] The basic amine functionality of your analyte has a strong affinity for these acidic silanol groups, leading to reversible adsorption and a delayed elution for a portion of the analyte molecules, resulting in a tailing peak.[1]

Less commonly, but still possible, are issues related to incorrect method parameters or physical setup problems.[7]

A logical first step is to determine if the issue is chemical (adsorption) or physical (flow path disruption).

• Observation: Look at your chromatogram.

  • If only the Methyl N-methylanthranilate peak (and other polar/active compounds) are tailing: The cause is likely chemical interaction (active sites).

  • If all peaks in the chromatogram are tailing: This suggests a physical issue, such as a disruption in the carrier gas flow path. This could be due to a poor column installation, a leak, or dead volume.[7][8]

Q2: I suspect active sites are the problem. How can I systematically troubleshoot and resolve this?

A2: Addressing active sites requires a systematic approach, starting with the most common and easily remedied sources of activity. The GC inlet is where most problems originate.

Below is a workflow designed to systematically identify and eliminate sources of activity in your GC system.

Sources

• 1. gcms.labrulez.com [gcms.labrulez.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. GC Tech Tip: Peak Shape Problems - Tailing Peaks | Phenomenex [phenomenex.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. elementlabsolutions.com [elementlabsolutions.com]
• 8. m.youtube.com [m.youtube.com]

Technical Support Center: Scale-Up Synthesis of Methyl 2-(methylamino)benzoate

Overview

Methyl 2-(methylamino)benzoate (commonly known as methyl N-methylanthranilate) is a highly valued intermediate in pharmaceutical development and a staple in the flavor and fragrance industry. Transitioning the synthesis of this compound from a bench-top discovery scale to a multi-kilogram pilot scale requires a fundamental shift in synthetic strategy. This guide provides a comprehensive, self-validating framework for process chemists to successfully scale up production while maintaining rigorous purity, chemoselectivity, and safety standards.

Process Selection & Mechanistic Rationale

At the laboratory scale, N-methylation of methyl anthranilate is frequently achieved using potent methylating agents like dimethyl sulfate or methyl iodide[1]. However, this direct alkylation route is fundamentally flawed for scale-up due to poor chemoselectivity, inevitably leading to over-methylation (forming N,N-dimethylanthranilate) and requiring the handling of highly toxic reagents[1].

For industrial scale-up, the authoritative standard is [2]. In this pathway, methyl anthranilate undergoes condensation with formaldehyde to form a Schiff base intermediate, which is immediately reduced in situ via catalytic hydrogenation[2]. This method exploits the steric and electronic properties of the intermediate to halt the reaction precisely at the mono-alkylated stage, ensuring high fidelity and atom economy.

Quantitative Process Comparison

The following table summarizes the quantitative metrics driving the selection of reductive alkylation for scale-up operations[1][3]:

Synthetic Route	Typical Yield (%)	Target Purity (%)	Major Byproducts	Scalability & Safety Profile
Direct N-Methylation (Me₂SO₄ / MeI)	36 - 60%	< 85%	N,N-dimethylanthranilate	Low: Highly toxic reagents; poor chemoselectivity.
Esterification (of N-methylanthranilic acid)	70 - 80%	> 95%	Unreacted carboxylic acid	Moderate: High raw material cost; requires strong acid catalysts.
Reductive Alkylation (CH₂O / H₂ / Pd/C)	90 - 95%	> 98%	Trace water, unreduced imine	High: Excellent atom economy; utilizes standard high-pressure reactors.

Standard Operating Protocol (SOP): Scale-Up Reductive Alkylation

Self-Validating System: This protocol incorporates in-process controls (IPCs) to ensure causality between operational parameters and product quality.

Materials:

• Methyl anthranilate (1.0 equivalent)

• Formaldehyde (37% aqueous solution, 1.05 equivalents)

• Methanol or Isopropanol (Solvent, 5 volumes)

• 5% Palladium on Carbon (Pd/C) (Catalyst, 0.01 - 0.05 equivalents by weight)

• Hydrogen gas (High purity)

Step-by-Step Methodology:

• Reactor Preparation: Purge a Hastelloy or stainless-steel high-pressure reactor with nitrogen (N₂) for 15 minutes to displace oxygen, preventing explosive H₂ mixtures and catalyst oxidation.

• Reagent Charging: Dissolve methyl anthranilate in the chosen water-miscible solvent (e.g., methanol)[3]. Causality: A water-miscible solvent ensures homogeneity of the aqueous formaldehyde and the organic amine, facilitating efficient condensation.

• Condensation: Add the 37% aqueous formaldehyde solution slowly under continuous agitation at ambient temperature. Allow 30 minutes for the pre-formation of the Schiff base intermediate.

• Catalyst Introduction: Charge the 5% Pd/C catalyst into the reactor. Seal the reactor and perform three N₂ pressure-purge cycles, followed by three H₂ pressure-purge cycles.

• Hydrogenation: Pressurize the reactor with H₂ to 150 - 1000 psi (1034 - 6895 kPa) and heat the mixture to 35 - 75°C[3]. Causality: Elevated pressure increases the dissolved hydrogen concentration in the liquid phase, shifting the rate-determining step from gas-liquid mass transfer to intrinsic catalytic kinetics, thereby suppressing side reactions.

• In-Process Monitoring: Monitor the hydrogen mass flow meter. The reaction is deemed complete when H₂ uptake ceases (typically 2 - 4 hours).

• Workup & Filtration: Cool the reactor to 20°C and vent the H₂ safely. Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst. Validation: The filtrate should be perfectly clear; a black tint indicates a colloidal palladium leak, requiring refiltration.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent and water byproduct. Subject the crude oil to fractional vacuum distillation to isolate pure Methyl 2-(methylamino)benzoate[3].

Process Workflow Visualization

Caption: Reductive alkylation workflow for Methyl 2-(methylamino)benzoate synthesis.

Troubleshooting Guide (Q&A)

Q: Why am I observing N,N-dimethylanthranilate (over-methylation) during scale-up? A: Causality: Over-methylation occurs when excess formaldehyde is present alongside prolonged reaction times at elevated temperatures, driving the newly formed secondary amine to undergo a second reductive amination[1]. Solution: Strictly control the formaldehyde stoichiometry to a maximum of 1.05 equivalents. Additionally, implement an automated shut-off for the heating and agitation systems immediately upon the cessation of theoretical H₂ uptake.

Q: The hydrogenation reaction stalls before complete conversion. What causes catalyst deactivation in this system? A: Causality: Aqueous formaldehyde solutions often contain stabilizers or can polymerize into paraformaldehyde oligomers over time, which physically coat the active sites of the Pd/C catalyst. Furthermore, trace impurities in the starting anthranilate can act as catalyst poisons. Solution: Ensure the use of freshly titrated formaldehyde. If stalling persists, increase the catalyst loading slightly or switch to a more robust, poison-resistant catalyst such as Raney Nickel[2].

Q: I am detecting significant levels of N-methylanthranilic acid in the final mixture. How do I prevent ester hydrolysis? A: Causality: The condensation of the amine and formaldehyde generates one equivalent of water. At higher temperatures (>75°C), this water, combined with the catalytic surface, can hydrolyze the methyl ester group back to the carboxylic acid[3]. Solution: Maintain the reaction temperature strictly below 75°C (optimally around 50°C). Furthermore, minimize the residence time of the product in the aqueous mixture during the post-reaction workup phase by rapidly distilling off the solvent and water under vacuum.

Frequently Asked Questions (FAQs)

Q: Is the reductive alkylation method safe for multi-kilogram scale? A: Yes, provided that the facility is equipped with rated high-pressure hydrogenation infrastructure. The primary hazard is the flammability of hydrogen gas and the pyrophoric nature of the Pd/C catalyst when dry. Always handle the catalyst wet and ensure rigorous nitrogen purging protocols are followed.

Q: Can we utilize biocatalysis or fermentation for the scale-up of this compound? A: While recent advancements have demonstrated the microbial production of methyl anthranilate using metabolically engineered Escherichia coli and Corynebacterium glutamicum[4], the subsequent N-methylation step via fermentation remains economically challenging for industrial scale-up compared to the highly efficient chemical reductive alkylation process[5].

References

• Process for the preparation of methyl n-methylanthranilate (EP0190667B1).Google Patents.

• Microbial production of methyl anthranilate, a grape flavor compound. Proceedings of the National Academy of Sciences (PNAS). Available at:[Link]

• Fermentative N-Methylanthranilate Production by Engineered Corynebacterium glutamicum. Microorganisms (MDPI). Available at:[Link]

Sources

• 1. What is Methyl anthranilate?_Chemicalbook [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. EP0190667B1 - Process for the preparation of methyl n-methylanthranilate - Google Patents [patents.google.com]
• 4. pnas.org [pnas.org]
• 5. Fermentative N-Methylanthranilate Production by Engineered Corynebacterium glutamicum - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Nitrosamine Formation from Methyl N-methylanthranilate (MNMA)

Welcome to the Technical Support Center for managing nitrosamine risks associated with Methyl N-methylanthranilate (MNMA). As regulatory scrutiny intensifies around Nitrosamine Drug Substance-Related Impurities (NDSRIs) and cosmetic safety, understanding the mechanistic causality of nitrosation is critical. This guide is designed for researchers and drug development professionals to troubleshoot, quantify, and mitigate nitrosamine formation in MNMA-containing formulations.

Part 1: Diagnostic & Troubleshooting FAQs

Q1: Why is Methyl N-methylanthranilate (MNMA) specifically flagged for high nitrosamine risk in my formulations? A: The risk stems directly from MNMA’s molecular structure. MNMA contains a secondary amine functional group[1]. In organic chemistry, secondary amines are highly vulnerable to nitrosation because they react rapidly and directly with nitrosating agents (such as the nitrosonium ion, NO⁺) to form highly stable, covalent N-nitrosamines[2]. Unlike tertiary amines, which require a slow, energy-intensive dealkylation step before nitrosation can occur, the electrophilic substitution on a secondary amine is direct and thermodynamically favorable[3].

Q2: We do not add nitrites to our manufacturing process. Why are we still detecting N-nitroso-MNMA in our stability batches? A: Nitrosating agents are ubiquitous trace contaminants. Even if you do not actively use nitrite salts, trace levels of nitrites are frequently introduced through vendor-sourced excipients, recovered solvents, raw water, and even packaging materials[4][5]. When these trace nitrites encounter MNMA in your formulation, especially under specific microenvironmental conditions, they provide the necessary stoichiometric fuel for nitrosamine formation[2].

Q3: How do pH and mechanical stress influence the rate of MNMA nitrosation? A: Nitrosation is highly pH-dependent. In aqueous or mixed organic/aqueous systems, acidic conditions (pH < 5) accelerate the protonation of trace nitrites into nitrous acid (HNO₂), which subsequently dehydrates to form the highly reactive nitrosonium ion (NO⁺)[2][6]. Furthermore, recent studies indicate that mechanical stress (e.g., during milling, compaction, or high-shear mixing) can induce localized energy spikes and intimate particle-to-particle contact, favoring nitrosamine formation even in solid-state formulations where bulk water is absent[2].

Q4: What are the regulatory thresholds we must target for MNMA? A: The target limits depend on the product category:

• Cosmetics & Personal Care: The EU Scientific Committee on Consumer Safety (SCCS) mandates that MNMA must not be used with nitrosating agents, and the absolute nitrosamine content must remain strictly below 50 µg/kg (50 ppb)[1][7].

• Pharmaceuticals: The FDA requires manufacturers to conduct risk assessments and establish specifications if the nitrosamine impurity exceeds 10% of the Acceptable Intake (AI) limit[8]. If the level surpasses the AI, mitigation or reformulation is mandatory[4][8].

Part 2: Mechanistic & Workflow Visualizations

To effectively troubleshoot, you must visualize the chemical pathways and the quality risk management (QRM) workflows.

Caption: Mechanism of MNMA Nitrosation and targeted inhibition by antioxidant scavengers.

Caption: Quality Risk Management (QRM) Workflow for MNMA Nitrosamine Control.

Part 3: Quantitative Risk Parameters

Understanding the quantitative boundaries of your formulation is the first step in process optimization. Below is a summary of critical parameters to monitor.

Parameter	Critical Threshold / Value	Mechanistic Impact	Reference
Nitrosamine Limit (Cosmetics)	< 50 µg/kg (50 ppb)	Regulatory safety ceiling to prevent carcinogenic exposure.	[1][9]
Action Level (Pharma)	> 10% of Acceptable Intake (AI)	Triggers mandatory specification setting and routine lot testing.	[8]
Microenvironmental pH	pH < 5.0	Accelerates the conversion of inorganic nitrites to reactive NO⁺.	[2][6]
Scavenger:Nitrite Ratio	≥ 5:1 (Molar Ratio)	Ensures complete competitive neutralization of nitrosating agents.	Field Standard
Amine pKa	Low pKa (Conjugate acid)	Amines with lower pKa values are more readily nitrosated at low nitrite concentrations.	[2]

Part 4: Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following methodologies are designed as self-validating systems . If an internal check fails, the protocol explicitly dictates the corrective action, ensuring data integrity.

Protocol A: Confirmatory Testing of N-nitroso-MNMA via LC-MS/MS

Purpose: To accurately quantify trace nitrosamines in complex matrices without false positives.

• Sample Preparation & Isotopic Spiking:

  • Action: Weigh 1.0 g of the formulation. Spike the sample with 10 ng of an isotopically labeled internal standard (e.g., D3-N-nitroso-MNMA or 13C-NDMA). Extract using dichloromethane (DCM) or methanol, depending on matrix solubility.

  • Self-Validation Check: Calculate the recovery of the internal standard. If recovery is < 70% , matrix suppression or poor extraction is occurring. Corrective Action: Switch to a Standard Addition method to mathematically nullify matrix effects.

• Chromatographic Separation:

  • Action: Inject 10 µL onto a superficially porous particle (SPP) C18 column (e.g., 2.7 µm, 100 x 2.1 mm). Use a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

  • Self-Validation Check: Evaluate the peak tailing factor of the MNMA standard. If tailing factor > 1.5 , secondary interactions are occurring on the column. Corrective Action: Flush the column or replace the guard column to ensure sharp peak integration.

• MS/MS Detection & Confirmation:

  • Action: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Monitor the primary quantifier transition and a secondary qualifier transition for N-nitroso-MNMA.

  • Self-Validation Check: Compare the ratio of the quantifier/qualifier ions in the sample to the reference standard. If the ion ratio deviates by > 20% , an isobaric interference is co-eluting and artificially inflating the result. Corrective Action: Adjust the LC gradient to resolve the co-eluting peak before reporting data.

Protocol B: Implementing Nitrosamine Mitigation (Scavenger Addition)

Purpose: To chemically neutralize nitrosating agents before they can react with MNMA.

• Phase-Matched Scavenger Selection:

  • Action: Select a scavenger based on the formulation's continuous phase. Use Ascorbic Acid for aqueous formulations and Alpha-Tocopherol for lipid/oil-based formulations.

  • Causality: Nitrosation occurs in specific micro-phases. If the scavenger is not in the same phase as the nitrite/amine, it cannot competitively inhibit the reaction.

• Molar Ratio Optimization:

  • Action: Calculate the maximum theoretical nitrite load from your excipient Certificates of Analysis (CoA). Add the scavenger at a minimum 5:1 molar ratio to the theoretical nitrite.

  • Self-Validation Check: Perform a Griess assay on the bulk phase post-addition. If residual nitrite is detected , the scavenger was consumed by other oxidative pathways in the matrix. Corrective Action: Increase the scavenger ratio to 10:1 and re-test.

• Accelerated Stress Testing:

  • Action: Place the mitigated formulation in stability chambers at 40°C / 75% RH for 30 days.

  • Self-Validation Check: Test for N-nitroso-MNMA using Protocol A. If nitrosamine levels exceed 10% of the AI limit[8] , the scavenger degraded under thermal stress. Corrective Action: Reformulate to include a buffer system that maintains pH > 6, thereby suppressing the formation of NO⁺ entirely[2].

References

• New conditions of use of Methyl-N-methylanthranilate - Safety Assessment. Cosmeticscare.eu. Available at:[Link]

• METHYL-N-METHYLANTHRANILATE NEW CONDITIONS OF USE. Sozio. Available at:[Link]

• FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs. Keller and Heckman LLP. Available at:[Link]

• What Does the FDA's Recent Update of the Nitrosamine Guidance Convey? Raaha LLC. Available at:[Link]

• Guidance Breakdown: FDA Revises Its Final Guidance on Nitrosamine Impurities. The FDA Group. Available at:[Link]

• FDA: Updated Guidance for Nitrosamines. ECA Academy. Available at:[Link]

• CDER Nitrosamine Impurity Acceptable Intake Limits. U.S. Food and Drug Administration (FDA). Available at:[Link]

• Minutes of the 12th plenary meeting of the Scientific Committee on Consumer Safety (SCCS). European Commission Public Health. Available at:[Link]

• Drug Substance and Drug Product Workflows for Quality Risk Management for the Presence of Nitrosamines in Medicines. Organic Process Research & Development (ACS Publications). Available at:[Link]

• Workflows for Quality risk management of nitrosamine risks in medicines. European Federation of Pharmaceutical Industries and Associations (EFPIA). Available at:[Link]

Sources

• 1. cosmeticscare.eu [cosmeticscare.eu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. efpia.eu [efpia.eu]
• 4. What Does the FDA's Recent Update of the Nitrosamine Guidance Convey? - Raaha LLC [raahallc.com]
• 5. FDA: Updated Guidance for Nitrosamines - ECA Academy [gmp-compliance.org]
• 6. insider.thefdagroup.com [insider.thefdagroup.com]
• 7. METHYL-N-METHYLANTHRANILATE NEW CONDITIONS OF USE - Sozio [jesozio.com]
• 8. FDA Issues Revised Guidance on the Control of Nitrosamine Impurities in Human Drugs [khlaw.com]
• 9. health.ec.europa.eu [health.ec.europa.eu]

Reference Data & Comparative Studies

"biological activity of Methyl 2-(methylamino)benzoate vs. methyl anthranilate"

Comparative Biological Activity and Pharmacokinetics: Methyl 2-(methylamino)benzoate vs. Methyl Anthranilate

Executive Summary

Methyl anthranilate (MA) and Methyl 2-(methylamino)benzoate (commonly known as Methyl N-methylanthranilate, MNMA, or dimethyl anthranilate) are structurally related ortho-aminobenzoate esters. While both are widely recognized as GRAS (Generally Recognized as Safe) flavoring agents, they possess profound biological activities—most notably as potent, non-lethal avian repellents and modulators of nociceptive sensory pathways. This guide provides a rigorous, data-driven comparative analysis of their biological mechanisms, metabolic profiles, and experimental validation protocols for researchers in agricultural chemistry, pharmacology, and sensory neurobiology.

Structural and Physicochemical Comparison

To understand their divergent biological efficacies, we must first look at their structural differences. The addition of a methyl group to the amine in MNMA slightly increases its lipophilicity and alters its receptor-binding kinetics compared to MA[1].

Property	Methyl Anthranilate (MA)	Methyl N-methylanthranilate (MNMA)
IUPAC Name	Methyl 2-aminobenzoate	Methyl 2-(methylamino)benzoate
PubChem CID	8642	6826
Molecular Weight	151.16 g/mol	165.19 g/mol
Sensory Profile	Grape-like, fruity	Mandarin peel, pungent, grape-like
Primary Biological Target	TRPA1 (Avian/Mammalian)	TRPA1 / TRPV1

Mechanisms of Biological Activity: Sensory Receptor Activation

Avian repellency and mammalian chemesthesis induced by MA and MNMA are primarily mediated through the 2 channel[2]. TRPA1 is a non-selective cation channel expressed in nociceptive sensory neurons (e.g., trigeminal and dorsal root ganglia).

When MA or MNMA binds to the TRPA1 channel, it triggers a conformational change that opens the pore, leading to a massive influx of calcium (Ca2+) and sodium (Na+) ions. This depolarization generates action potentials that are interpreted by the central nervous system as a noxious or irritating stimulus (chemesthesis), effectively deterring feeding behaviors in birds without causing physiological harm[2]. Interestingly, while MA is a well-documented agonist for avian TRPA1, MNMA has also been identified as a pungent compound capable of interacting with nociceptive pathways, potentially involving both TRPA1 and TRPV1 receptors[3].

Fig 1. TRPA1 channel activation pathway by anthranilate esters leading to avian repellency.

Hepatic Metabolism and Pharmacokinetics

Understanding the metabolic fate of these esters is critical for toxicological and environmental assessments. Both MA and MNMA undergo rapid hepatic metabolism, primarily driven by microsomal carboxylesterases and cytochrome P450 (CYP450) enzymes[4].

• Hydrolysis: MA is efficiently hydrolyzed by liver carboxylesterases into anthranilic acid (AA). MNMA is similarly hydrolyzed into N-methylanthranilic acid (N-methylAA). However, kinetic analyses indicate that the Vmax/Km value for MA hydrolysis is significantly higher (approx. 15-fold in guinea pig models) than for MNMA, indicating a higher catalytic efficiency for the unmethylated amine[4].

• N-Demethylation: Uniquely, MNMA also undergoes N-demethylation mediated by CYP450 enzymes to form MA, which is subsequently hydrolyzed[4]. This dual-pathway metabolism gives MNMA a more prolonged pharmacokinetic profile.

Fig 2. Hepatic microsomal metabolism of MA and MNMA via esterases and CYP450 enzymes.

Experimental Methodologies (Self-Validating Protocols)

Robust experimental design requires internal controls to rule out artifacts. The following protocols are designed as self-validating systems to ensure trustworthy data acquisition.

Protocol 1: In Vitro Calcium Imaging for TRPA1 Activation

Purpose: To quantify the agonistic activity of MA and MNMA on the TRPA1 channel. Causality: Because TRPA1 is highly permeable to Ca2+, we use the fluorogenic dye Fluo-4 AM. Upon binding intracellular Ca2+, Fluo-4 exhibits enhanced fluorescence, providing a real-time optical readout of channel opening dynamics.

• Cell Preparation: Culture HEK293 cells transiently transfected with avian or human TRPA1 plasmids.

• Dye Loading: Incubate cells with 5 µM Fluo-4 AM in standard extracellular solution (SES) for 45 minutes at 37°C. (Rationale: The AM ester facilitates membrane permeability; intracellular esterases cleave the AM group, trapping the active dye inside the cell).

• Baseline Measurement (F0): Record basal fluorescence for 30 seconds to establish the resting intracellular calcium baseline.

• Compound Application: Perfuse the cells with varying concentrations (10 µM - 1 mM) of MA or MNMA.

• Self-Validation Controls:

  • Positive Control: Apply 100 µM Allyl isothiocyanate (AITC) to confirm TRPA1 functional expression.

  • Negative Control: Pre-incubate a subset of cells with 10 µM HC-030031 (a selective TRPA1 antagonist) before applying MA/MNMA. A lack of fluorescence increase confirms the response is strictly TRPA1-mediated and not an artifact of membrane disruption.

• Data Analysis: Calculate the change in fluorescence (ΔF/F0) and plot dose-response curves to determine EC50 values.

Protocol 2: Hepatic Microsomal Hydrolysis Assay

Purpose: To compare the enzymatic hydrolysis rates of MA and MNMA. Causality: Carboxylesterases are predominantly localized in the endoplasmic reticulum. Using isolated hepatic microsomes concentrates these membrane-bound enzymes, allowing for precise kinetic measurements without cellular transport confounding factors.

• Reaction Mixture: Combine 1 mg/mL hepatic microsomes (e.g., guinea pig or human) with 100 mM potassium phosphate buffer (pH 7.4).

• Substrate Addition: Initiate the reaction by adding MA or MNMA at concentrations ranging from 10 to 1000 µM. Incubate at 37°C.

• Quenching: At specific time points (e.g., 0, 5, 10, 20 mins), extract 100 µL aliquots and immediately mix with 200 µL of ice-cold acetonitrile. (Rationale: Acetonitrile precipitates the microsomal proteins, instantly halting enzymatic activity).

• Self-Validation Controls:

  • Heat-Inactivated Control: Run parallel reactions using microsomes boiled for 10 minutes. This rules out spontaneous chemical hydrolysis of the esters in the buffer.

  • Inhibitor Control: Pre-incubate microsomes with bis(p-nitrophenyl)phosphate (a carboxylesterase inhibitor) to confirm that the disappearance of the substrate is specifically due to esterase activity[4].

• Quantification: Centrifuge the quenched samples and analyze the supernatant via HPLC-UV to quantify the depletion of MA/MNMA and the formation of AA/N-methylAA.

Comparative Efficacy in Applications

When deployed as agricultural deterrents, the structural differences between MA and MNMA translate directly into distinct performance profiles in the field[5].

Parameter	Methyl Anthranilate (MA)	Methyl N-methylanthranilate (MNMA)
Repellent Efficacy	High (reduces crop damage by up to 98% in trials)	High (comparable to MA in field trials)
Environmental Stability	Low (dissipates within 64 hours under direct UV)	Moderate to High (extended up to 10 days in lipid formulations)
Phytotoxicity	High (can cause foliar burn if unformulated)	Lower (phytotoxicity eliminated at effective rates in specific formulations)
Cost-Effectiveness	High (cheaper to synthesize and widely available)	Moderate (more expensive, but requires fewer applications due to stability)

References

• Efficacy of methyl anthranilate as bird repellent on cherries, blueberries and grapes. Source: ResearchGate. URL:[Link]

• Heat and noxious chemical sensor, chicken TRPA1, as a target of bird repellents and identification of its structural determinants by multispecies functional comparison. Source: PubMed (NIH). URL: [Link]

• Hepatic Metabolism of Methyl Anthranilate and Methyl N-Methylanthranilate as Food Flavoring Agents in Relation to Allergenicity in the Guinea Pig. Source: Semantic Scholar. URL:[Link]

• Methyl-N-methylanthranilate, a pungent compound from Citrus reticulata Blanco leaves. Source: Taylor & Francis Online. URL:[Link]

Sources

• 1. Methyl N-methylanthranilate | C9H11NO2 | CID 6826 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Heat and noxious chemical sensor, chicken TRPA1, as a target of bird repellents and identification of its structural determinants by multispecies functional comparison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Validation of Analytical Methods for Methyl N-methylanthranilate Quantification

Welcome to a comprehensive guide on the validation of analytical methods for the quantification of Methyl N-methylanthranilate (MNM). As a key fragrance ingredient and a potential precursor in various syntheses, ensuring the precise and accurate measurement of MNM is paramount for quality control, regulatory compliance, and safety assessment.[1] This document is designed for researchers, scientists, and drug development professionals, moving beyond a simple checklist of validation steps to provide a deeper understanding of the causality behind experimental choices and the principles of building a self-validating, trustworthy analytical procedure.

Our discussion will be grounded in the globally recognized frameworks established by the International Council for Harmonisation (ICH), the U.S. Food and Drug Administration (FDA), and the United States Pharmacopeia (USP).[2][3][4][5][6][7][8][9] We will explore and compare the most prevalent analytical techniques—High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS)—providing the experimental data and protocols necessary to make informed decisions for your specific analytical challenges.

The Foundation: Why Method Validation is Non-Negotiable

Analytical method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of a method meet the requirements for its intended analytical application.[4] It is the bedrock of data integrity.[10] The modern approach, championed by guidelines like ICH Q2(R2) and the complementary ICH Q14, reframes validation not as a one-time event, but as a continuous lifecycle.[2][3][11] This lifecycle begins with defining an Analytical Target Profile (ATP) —a prospective summary of the method's intended purpose and desired performance characteristics—and extends throughout the method's use.[2][11]

The validation process ensures that your method is "fit for purpose," providing confidence in every result generated.

Figure 2: Interrelationship of Core Validation Parameters.

Comparative Analysis: HPLC vs. GC-MS for MNM Quantification

The choice of analytical technique depends heavily on the sample matrix, required sensitivity, and available instrumentation. For Methyl N-methylanthranilate, both HPLC and GC-MS are powerful and widely applicable methods. While specific comparative studies on MNM are not abundant, we can leverage a well-documented method for the structurally similar compound, methyl anthranilate, to provide a robust framework for HPLC. [1]

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

Principle of Operation: RP-HPLC is a cornerstone technique that separates compounds based on their polarity. A liquid sample is injected into a stream of liquid (the mobile phase) and passed through a column packed with a nonpolar stationary phase (e.g., C18). Less polar compounds like MNM interact more strongly with the stationary phase, taking longer to elute than more polar compounds. Detection is typically achieved using a UV-Vis or fluorescence detector.

Performance Comparison of a Representative RP-HPLC Method

The following table summarizes the performance characteristics of a validated RP-HPLC method for the determination of methyl anthranilate, which serve as crucial benchmarks for a method adapted for Methyl N-methylanthranilate. [1][12]

Performance Parameter	Method: RP-HPLC with UV Detection
Linearity Range	0.1 - 10 µg/mL [1]
Correlation Coefficient (r²)	> 0.999 [1]
Limit of Detection (LOD)	1.25 ng/mL (0.00125 µg/mL) [1][12]
Limit of Quantification (LOQ)	4.17 ng/mL (0.00417 µg/mL) [1][12]
Accuracy (Recovery)	83.6 - 102.4% [1][12]

| Precision (%RSD) | 0.51 - 2.23% [1][12]|

Experimental Protocol: RP-HPLC with UV Detection

This protocol is adapted from a validated method for methyl anthranilate and is suitable for the analysis of Methyl N-methylanthranilate. [1][12]

• Instrumentation and Chromatographic Conditions:

  • HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

  • Column: Nova-Pak C18, 4 µm, 3.9 x 150 mm. [1] * Mobile Phase: A mixture of acetonitrile and 0.025M KH2PO4 (40:60, v/v), with the pH adjusted to 3.00. [1][12] * Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 220 nm. [1][12] * Injection Volume: 20 µL.

  • Column Temperature: Ambient.

• Standard and Sample Preparation:

  • Standard Stock Solution: Accurately weigh and prepare a 1 mg/mL stock solution of Methyl N-methylanthranilate reference standard in methanol.

  • Working Standard Solutions: Perform serial dilutions of the stock solution with the mobile phase to prepare a series of working standards to cover the desired concentration range (e.g., 0.1, 0.5, 1, 5, 10 µg/mL). [1] * Sample Preparation: The sample matrix dictates the extraction procedure. For liquid samples like beverages or simple solutions, a direct dilution into the mobile phase may be sufficient. [12][13]For more complex matrices like essential oils or cosmetic creams, a liquid-liquid or solid-phase extraction may be required to remove interfering substances.

Method 2: Gas Chromatography-Mass Spectrometry (GC-MS)

Principle of Operation: GC-MS is ideal for volatile and semi-volatile compounds. The sample is vaporized and separated in a gaseous mobile phase as it passes through a capillary column. Compounds are separated based on their boiling points and interaction with the column's stationary phase. The separated compounds then enter a mass spectrometer, which ionizes them and separates the ions based on their mass-to-charge ratio, providing highly specific identification and quantification.

Performance Comparison of a Representative GC-MS Method

The following table summarizes the performance characteristics of a validated GC-MS method for the determination of aromatic compounds including methyl anthranilate, which is directly applicable to Methyl N-methylanthranilate. [14][15]

Performance Parameter	Method: GC-MS
Linearity (r²)	> 0.995 [15]
Limit of Detection (LOD)	23 µg/L to 94 µg/L [15]
Limit of Quantification (LOQ)	96 µg/L to 277 µg/L [15]
Accuracy (Recovery)	76.6% to 106.3% [15]

| Precision (CV%) | < 12.9% [15]|

Experimental Protocol: GC-MS

This protocol is based on a validated method for rapid determination of aromatic compounds. [15][16]

• Instrumentation and Chromatographic Conditions:

  • GC-MS System: A gas chromatograph coupled to a mass spectrometer.

  • Column: Capillary column CP-WAX 52 CB (30 m × 0.25 mm × 0.25 µm). [15] * Carrier Gas: Helium at a flow rate of 0.5 mL/min. [15] * Injection: 1 µL injection volume with a split ratio of 30:1. [15] * Injector Temperature: 200 °C. [15] * Oven Program: Start at 60°C (hold 1 min), ramp at 10°C/min to 200°C (hold 5 min). [15] * MS Parameters:

    • Ionization Mode: Electron Ionization (EI).

    • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity.

    • Characteristic Ions for MNM: m/z 119, 151, 92 (based on methyl anthranilate fragmentation). [15]

• Standard and Sample Preparation:

  • Internal Standard (IS) Solution: Prepare a solution of a suitable internal standard (e.g., 2-octanone) in methanol. [15]The use of an internal standard is highly recommended in GC-MS to correct for variations in injection volume and instrument response. [16] * Standard Stock Solution: Prepare a stock solution of Methyl N-methylanthranilate in methanol.

  • Working Standard Solutions: Prepare a series of calibration standards by diluting the MNM stock solution and adding a fixed amount of the internal standard solution.

  • Sample Preparation: For liquid samples, a simple dilution followed by the addition of the internal standard may be sufficient. For complex matrices, headspace or solid-phase microextraction (SPME) can be employed to selectively extract volatile components and concentrate the analyte.

Making the Right Choice: A Scientist's Decision Framework

Choosing between HPLC and GC-MS is not about which method is "better," but which is more "fit for purpose" for your specific application.

• For High Specificity & Complex Matrices: GC-MS is often the superior choice. Its ability to provide mass spectral data offers an extra dimension of confirmation, making it highly specific. It is particularly well-suited for analyzing MNM in complex fragrance blends or essential oils where many volatile components may be present. [17]* For Routine QC & Non-Volatile Matrices: HPLC with UV detection is a robust, reliable, and cost-effective workhorse for routine quality control of finished products like beverages or lotions where MNM is a formulated ingredient. [12][13]Its sensitivity is excellent, often surpassing that of standard GC-MS methods. [1][12]* For Ultra-Trace Analysis: HPLC coupled with a fluorescence detector can offer even greater sensitivity than UV detection for compounds that fluoresce, like anthranilate esters. [13][18]

Figure 3: Decision workflow for selecting an analytical method.

Conclusion

The validation of an analytical method for Methyl N-methylanthranilate is a systematic process that ensures the generation of reliable, accurate, and reproducible data. By adhering to the principles outlined in ICH, FDA, and USP guidelines, scientists can build robust methods that are fit for their intended purpose. [2][4][5]Both HPLC and GC-MS offer excellent capabilities for the quantification of MNM. The final choice should be a deliberate one, based on a clear understanding of the method's performance characteristics, the nature of the sample matrix, and the ultimate analytical goal as defined in the Analytical Target Profile. This guide provides the foundational knowledge and practical protocols to empower you to validate and implement the most appropriate method for your laboratory's needs.

References

• A Comparative Guide to Validated HPLC Methods for the Detection of Methyl N-methylanthranilate. (n.d.). Benchchem.
• ICH and FDA Guidelines for Analytical Method Validation. (2025, October 22). Lab Manager.
• Q2(R2) Validation of Analytical Procedures. (2024, March 6). FDA.
• General Chapters: <1225> VALIDATION OF COMPENDIAL METHODS. (n.d.). Pharmacopeia.
• Understanding ICH Q2(R2) Guidelines for Analytical Validation | Complete Overview. (2025, July 2). YouTube.
• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma.
• FDA Guidelines for Analytical Method Validation. (n.d.). Scribd.
• USP <1225> Method Validation. (n.d.). BA Sciences.
• ICH Q2(R2) Validation of analytical procedures. (n.d.). European Medicines Agency.
• Proposed Revision of USP <1225> Published in the Pharmacopeial Forum. (2025, November 13). ECA Academy.
• Highlights from FDA's Analytical Test Method Validation Guidance. (2024, June 25). ProPharma.
• USP <1225> Revised: Aligning Compendial Validation with ICH Q2(R2) and Q14's Lifecycle Vision. (2025, November 13). Investigations of a Dog.
• ICH Q2(R2) Guide: Analytical Method Validation Explained. (2026, March 2). IntuitionLabs.
• <1225> VALIDATION OF COMPENDIAL PROCEDURES. (2011, December 3). USP.
• Liquid Chromatographic Method for the Determination of Methyl Anthranilate in Liquid Formulation and Residues on Formulated Rice Seed Bait. (n.d.). Journal of Agricultural and Food Chemistry.
• Rapid determination of the aromatic compounds methyl-anthranilate, 2'-aminoacetophenone and furaneol by GC-MS: Method validation and characterization of grape derivatives. (2018, May 15). PubMed.
• Rapid determination of the aromatic compounds methyl-anthranilate, 2′- aminoacetophenone and furaneol by GC. (2018, March 5). Embrapa.
• Method for measuring methyl anthranilate in spicery. (n.d.). Google Patents.
• Liquid Chromatographic Determination of Methyl Anthranilate in Artificially Flavored Nonalcoholic Beverages. (2025, August 10). ResearchGate.
• Liquid chromatographic determination of methyl anthranilate in artificially flavored nonalcoholic beverages. (2001, March 15). PubMed.
• GC/MS analysis and potential synergistic effect of mandarin and marjoram oils on Helicobacter pylori. (2022, May 31). Taylor & Francis Online.
• Determination of methyl anthranilate in grape beverages by high-pressure liquid chromatography and fluorescence. (n.d.). Journal of Agricultural and Food Chemistry.
• Validation Of Analytical Methods For Pharmaceutical Analysis. (n.d.). Mirante.

Sources

• 1. benchchem.com [benchchem.com]
• 2. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
• 3. Q2(R2) Validation of Analytical Procedures | FDA [fda.gov]
• 4. uspbpep.com [uspbpep.com]
• 5. scribd.com [scribd.com]
• 6. USP <1225> Method Validation - BA Sciences [basciences.com]
• 7. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 8. propharmagroup.com [propharmagroup.com]
• 9. drugfuture.com [drugfuture.com]
• 10. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 11. intuitionlabs.ai [intuitionlabs.ai]
• 12. Liquid chromatographic determination of methyl anthranilate in artificially flavored nonalcoholic beverages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Rapid determination of the aromatic compounds methyl-anthranilate, 2'-aminoacetophenone and furaneol by GC-MS: Method validation and characterization of grape derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 16. CN104007203A - Method for measuring methyl anthranilate in spicery - Google Patents [patents.google.com]
• 17. tandfonline.com [tandfonline.com]
• 18. pubs.acs.org [pubs.acs.org]

Phototoxicity Assessment of Methyl 2-(methylamino)benzoate: A Comparative Guide

Methyl 2-(methylamino)benzoate (CAS 85-91-6), commonly known as dimethyl anthranilate, is a secondary amine widely utilized in the fragrance and flavor industries[1],[2]. While highly valued for its olfactory profile, the compound possesses a well-documented phototoxic liability[3]. When applied topically and subsequently exposed to sunlight, it can induce severe erythema, edema, and cellular damage.

This guide provides an objective, comparative assessment of the phototoxicity of Methyl 2-(methylamino)benzoate, detailing the mechanistic pathways, regulatory thresholds, and the self-validating in vitro protocols required for rigorous photosafety evaluation.

The Mechanistic Causality of Phototoxicity

Phototoxicity is not an inherent baseline toxicity; it is a conditional toxicity triggered by the interaction between a chemical and photons. According to the first law of photochemistry (the Grotthuss-Draper Law), a photoreaction requires the absorption of light quanta[4].

Methyl 2-(methylamino)benzoate absorbs light energy within the natural sunlight spectrum (specifically in the UVA range of 320–400 nm)[5]. Upon absorbing a photon, the molecule transitions from its ground state to an excited triplet state. Because the compound is lipophilic, it readily partitions into cellular membranes, particularly the lysosomal membrane. In this localized environment, the excited molecule transfers its energy to adjacent molecular oxygen, generating Reactive Oxygen Species (ROS) such as singlet oxygen and superoxide[5].

These ROS induce rapid lipid peroxidation of the lysosomal membrane. The resulting lysosomal fragility gradually becomes irreversible, leading to the release of hydrolytic enzymes and subsequent cell death[6].

Caption: Mechanistic pathway of Methyl 2-(methylamino)benzoate phototoxicity via UVA-induced ROS generation.

Comparative Photosafety Profiles

To objectively evaluate the phototoxic potential of Methyl 2-(methylamino)benzoate, it must be benchmarked against structural analogs and standardized assay controls. The table below compares it with Methyl anthranilate (a primary amine analog lacking the N-methyl group) and Chlorpromazine (the universal positive control for phototoxicity assays).

Compound	Structural Class	Phototoxicity Status	In Vitro PIF Value	Regulatory Limit (Leave-On)
Methyl 2-(methylamino)benzoate	Secondary Amine	Phototoxic[3]	> 5.0 (Phototoxic)	Max 0.1% ( / )[7],[2]
Methyl anthranilate	Primary Amine	Non-Phototoxic	< 2.0 (Negative)	No phototoxicity restriction
Chlorpromazine	Phenothiazine	Highly Phototoxic	> 14.4 (Severe)	N/A (Assay Positive Control)

Data Insight: The presence of the N-methyl group in Methyl 2-(methylamino)benzoate significantly alters its electron distribution and UVA absorption cross-section compared to Methyl anthranilate, shifting it from a benign compound to a potent photosensitizer. In vitro assays indicate phototoxicity for Methyl 2-(methylamino)benzoate at concentrations as low as 0.05%[3],[8].

Self-Validating Experimental Protocol: 3T3 NRU Phototoxicity Assay

To assess phototoxicity, the industry standard is the In Vitro 3T3 NRU Phototoxicity Test () [4],[6]. This assay is designed as a self-validating system: it utilizes parallel plates to strictly isolate the variable of light exposure, ensuring that any observed cytotoxicity is specifically photo-induced.

Caption: Workflow of the Self-Validating OECD TG 432 3T3 NRU Phototoxicity Assay.

Step-by-Step Methodology & Causality

Step 1: Monolayer Formation (Cell Seeding)

• Action: Seed Balb/c 3T3 mouse fibroblasts into two parallel 96-well plates and incubate for 24 hours[6],[9].

• Causality: Balb/c 3T3 cells are selected for their standardized, reproducible growth rates and high sensitivity to lysosomal disruption. A 24-hour incubation ensures cells reach the exponential growth phase and form a stable monolayer, which is critical to ensure uniform light exposure across all cells without shadowing effects.

Step 2: Chemical Exposure & Dose-Response Setup

• Action: Apply eight serial dilutions of Methyl 2-(methylamino)benzoate to both plates and pre-incubate for 1 hour[6].

• Causality: An 8-point concentration curve is required to capture a complete sigmoidal dose-response, allowing for an accurate calculation of the IC50. The 1-hour pre-incubation ensures the lipophilic chemical fully permeates the cell membrane and partitions into the lysosomes before irradiation.

Step 3: Controlled UVA Irradiation (The Variable Isolator)

• Action: Expose the "+UVA" plate to exactly 5 J/cm² of UVA light, while keeping the "-UVA" plate in complete darkness[10],[5].

• Causality: This step is the core of the self-validating system. 5 J/cm² is the highest non-cytotoxic UVA dose for 3T3 cells[6]. By keeping this dose constant, any cell death observed in the +UVA plate (that does not occur in the -UVA plate) is definitively caused by the chemical-light interaction, isolating phototoxicity from baseline chemical cytotoxicity.

Step 4: Lysosomal Integrity Assessment (Neutral Red Uptake)

• Action: Replace treatment medium with fresh culture medium, incubate for 24 hours, then add Neutral Red (NR) dye. Measure optical density at 540 nm[4],[6].

• Causality: Neutral Red is a weak cationic dye that penetrates cell membranes via non-ionic diffusion and accumulates exclusively in the acidic environment of intact lysosomes[6]. Because phototoxic ROS generation primarily causes lysosomal membrane peroxidation, damaged cells cannot retain the dye. Measuring OD 540 nm provides a direct, quantitative readout of viable, undamaged cells[6].

Data Interpretation & Regulatory Context

The assay yields two IC50 values (the concentration reducing cell viability by 50%): one for the dark plate, and one for the irradiated plate[4],[6]. The primary metric for assessment is the Photo-Irritation-Factor (PIF) [10]:

• PIF < 2: No phototoxic potential.

• 2 < PIF < 5: Probable phototoxicity.

• PIF > 5: Definitively phototoxic.

(Note: If the chemical is non-toxic in the dark, the Mean Photo Effect (MPE) algorithm is utilized to compare the full response curves[10].)

Regulatory Application: The European Commission's Scientific Committee on Consumer Safety (SCCS) evaluated human in vivo data for Methyl 2-(methylamino)benzoate, identifying a No Observed Adverse Effect Level (NOAEL) at 0.5% with 16 J/cm² UVA exposure[3],[8]. However, because in vitro 3T3 NRU assays demonstrated clear phototoxicity at concentrations as low as 0.05%[3],[8], and because consumer UV exposure is highly variable, risk minimization is required. Consequently, the International Fragrance Association (IFRA) strictly restricts the use of Methyl 2-(methylamino)benzoate to a maximum of 0.1% in leave-on cosmetic products [7],[2]. There are no phototoxicity-based restrictions for rinse-off products, as the compound does not remain on the skin long enough to interact with UV radiation[7],[8].

References

• OECD Test Guideline 432: In Vitro 3T3 NRU Phototoxicity Test. Organisation for Economic Co-operation and Development (OECD).[Link]

• Opinion on methyl-N-methylanthranilate (SCCS/1455/11). European Commission Scientific Committee on Consumer Safety (SCCS).[Link]

• IFRA Standard: Methyl N-methylanthranilate (Amendment 51). International Fragrance Association (IFRA).[Link]

• 3T3 Phototoxicity (OECD 432) Assay Overview. Institute for In Vitro Sciences (IIVS).[Link]

• Safety Assessment of Citrus Flower- and Leaf-Derived Ingredients as Used in Cosmetics. Cosmetic Ingredient Review (CIR).[Link]

Sources

• 1. perfumersworld.com [perfumersworld.com]
• 2. d3t14p1xronwr0.cloudfront.net [d3t14p1xronwr0.cloudfront.net]
• 3. health.ec.europa.eu [health.ec.europa.eu]
• 4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 5. Phototoxicity | UKAAT [ukaat.org.uk]
• 6. oecd.org [oecd.org]
• 7. cir-safety.org [cir-safety.org]
• 8. ec.europa.eu [ec.europa.eu]
• 9. oecd.org [oecd.org]
• 10. iivs.org [iivs.org]

"comparing the efficacy of different catalysts for Methyl N-methylanthranilate synthesis"

Comparative Efficacy of Catalytic Systems for the Synthesis of Methyl N-methylanthranilate

Methyl N-methylanthranilate (dimethyl anthranilate) is a high-value compound utilized extensively in fragrance formulations, pharmaceutical synthesis, and as a non-lethal avian repellent[1],. The primary synthetic challenge in its production lies in achieving strict chemoselectivity. Direct N-alkylation of methyl anthranilate often suffers from over-alkylation, yielding the undesired N,N-dimethylanthranilate byproduct[1],[2]. Consequently, the choice of catalyst and alkylating agent is the defining factor in process efficacy, yield, and environmental footprint.

As an application scientist, evaluating these methods requires looking beyond basic yields to understand the mechanistic causality behind each protocol. This guide objectively compares three distinct catalytic paradigms: traditional base catalysis, transition-metal reductive amination, and zeolite-catalyzed green methylation.

Mechanistic Evaluation of Catalytic Systems

A. Traditional Base Catalysis (The Baseline) Historically, the N-methylation of methyl anthranilate utilized strong bases (e.g., K₂CO₃, NaH) coupled with highly reactive, toxic methylating agents like dimethyl sulfate or methyl iodide[3],[2].

• Causality & Limitations: The base deprotonates the amine, increasing its nucleophilicity for an SN2 attack on the methylating agent. However, the secondary amine product (methyl N-methylanthranilate) remains sufficiently nucleophilic to undergo a second alkylation. Because the activation energy difference between the first and second methylation is marginal in open solution, this system intrinsically lacks chemoselectivity, necessitating complex downstream acid-base extractions to separate the mono-, di-, and un-methylated species.

B. Reductive Amination: Transition Metal & Solid Acid Co-Catalysis To circumvent over-methylation, reductive alkylation using formaldehyde and hydrogen gas is widely employed[4],[1]. The optimal catalytic system pairs a hydrogenation catalyst (e.g., 5% Palladium on Carbon or Raney Nickel) with a solid acid catalyst (e.g., Montmorillonite K-10 clay)[3].

• Causality & Efficacy: The reaction proceeds via the condensation of methyl anthranilate and formaldehyde. The acid catalyst (K-10 powder) is critical here; it accelerates the dehydration of the intermediate hemiaminal to form the Schiff base (imine)[3],[1]. The Pd/C catalyst then rapidly reduces the imine under hydrogen pressure to the secondary amine. Because formaldehyde cannot form a stable imine with a secondary amine, the reaction naturally halts at mono-methylation, creating a self-limiting, highly selective system[2].

C. Green Chemoselective Methylation: Zeolite (NaY Faujasite) Catalysis An advanced, environmentally benign alternative utilizes dimethyl carbonate (DMC) as both solvent and methylating agent, catalyzed by alkali-metal-exchanged Y-faujasites (NaY Zeolite)[5].

• Causality & Efficacy: DMC is typically unreactive at low temperatures. However, the basic sites within the NaY zeolite framework specifically activate DMC. When methyl anthranilate enters the zeolite pores, the confined spatial environment (shape selectivity) and the specific stabilization of the mono-methylated transition state strictly prohibit the formation of the bulkier N,N-dimethylated product[5]. This system achieves up to 99% selectivity for mono-N-methylation without the need for high-pressure hydrogen or toxic alkyl halides[5].

Visualizing the Pathways

Reaction pathways comparing traditional, reductive, and green catalytic methylation.

Quantitative Performance Comparison

The following table synthesizes the operational and performance metrics of the three catalytic approaches based on established experimental data[3],[2],[5].

Metric	Base Catalysis (K₂CO₃)	Reductive Amination (Pd/C + K-10)	Zeolite Catalysis (NaY + DMC)
Methylating Agent	Dimethyl Sulfate / MeI	Formaldehyde (37% aq)	Dimethyl Carbonate (DMC)
Mono-N Selectivity	Poor (< 60%)	Excellent (> 95%)	Exceptional (up to 99%)
Typical Yield	40 - 55%	85 - 91%	74 - 99%
Reaction Temperature	25 - 80 °C	5 - 25 °C (Exothermic control)	130 - 150 °C
Pressure Req.	Atmospheric	50 - 150 psig (H₂)	Autoclave (Vapor Pressure)
Toxicity / Safety	High (Toxic, Carcinogenic)	Moderate (Flammable H₂)	Low (Green Reagents)
Scalability	Low (Purification limits)	High (Industrial Standard)	Medium (Requires Autoclave)

Self-Validating Experimental Protocols

Ensuring protocol reproducibility is paramount in process chemistry. The following workflows are designed as self-validating systems, incorporating specific checkpoints to verify catalytic efficacy during the run.

Protocol A: Reductive Amination via Pd/C and Acidic Clay [3],[1] This protocol leverages the synergistic effect of a solid acid and a transition metal to drive the reaction cleanly to the mono-methylated product.

• Preparation: In a 2 L Parr pressure reactor, dissolve 2.0 mol (302 g) of methyl anthranilate in 700 mL of ethyl acetate.

• Catalyst Loading: Add 30 g of Montmorillonite K-10 powder (acid catalyst) and 30 g of 5% Palladium on Carbon (hydrogenation catalyst)[3]. Validation Check: Ensure the Pd/C is handled under inert conditions to prevent premature oxidation or ignition.

• Reagent Addition: Cool the mixture to 5 °C. Slowly add 160 mL (2.12 mol) of 37% aqueous formaldehyde solution[3]. A slight molar excess (1.05 eq) ensures complete conversion.

• Hydrogenation: Seal and purge the reactor with nitrogen, then hydrogen. Pressurize to 50 psig with H₂ gas. Stir continuously at room temperature[3].

• Monitoring: Monitor hydrogen uptake. Self-Validation: The reaction is self-limiting; hydrogen consumption will naturally cease once the imine intermediate is fully reduced, preventing over-methylation.

• Workup: Vent the reactor, filter the mixture through a Celite pad to remove the Pd/C and K-10 catalysts, and evaporate the solvent under reduced pressure[1]. Distill the residue (b.p. 130-132 °C at 12 mm Hg) to yield pure methyl N-methylanthranilate (~91% yield)[3].

Protocol B: Green Chemoselective Methylation via NaY Faujasite [5] This protocol exploits the shape-selectivity of zeolites to achieve mono-methylation using a benign reagent.

• Preparation: In a stainless-steel autoclave, dissolve 6.6 mmol (1.0 g) of methyl anthranilate in 35 mL (0.39 mol) of Dimethyl Carbonate (DMC)[5]. DMC acts as both the solvent and the methylating agent.

• Catalyst Loading: Add the NaY faujasite zeolite catalyst to the solution. Validation Check: The zeolite must be pre-dried (calcined) to ensure the basic sites are active and the pores are free of moisture.

• Reaction: Seal the autoclave and heat to 150 °C[5]. Stir the mixture at this temperature. The elevated temperature is required to activate the DMC at the zeolite's basic sites.

• Monitoring: Sample the reaction periodically via GC-MS. Self-Validation: The disappearance of the primary amine peak and the exclusive appearance of the mono-methylated peak (without the di-methylated mass) validates the shape-selective efficacy of the zeolite[5].

• Workup: Cool the autoclave to room temperature. Filter the mixture to recover the NaY zeolite (which can be washed, calcined, and reused). Evaporate the excess DMC under vacuum to isolate the product.

Mechanistic logic comparing self-limiting reduction vs. shape-selective zeolite catalysis.

Conclusion

For industrial-scale synthesis, the reductive amination route utilizing a dual Pd/C and solid acid catalyst system remains the gold standard due to its high yield, operational scalability, and excellent chemoselectivity[3]. However, for laboratories prioritizing green chemistry and avoiding high-pressure hydrogen, the NaY faujasite-catalyzed reaction with dimethyl carbonate represents a highly elegant, environmentally benign alternative that achieves unparalleled mono-N-methylation selectivity[5].

References

• [4] European Patent Office. EP0190667B1 - Process for the preparation of methyl n-methylanthranilate. Available at:

• [3] Google Patents. US4633009A - Synthesis of methyl N-methylanthranilate. Available at:

• [1] Benchchem. Application Notes and Protocols for the Synthesis of Methyl N-methylanthranilate. Available at:

• Benchchem. Methyl Anthranilate | Aroma Chemical | For Research Use. Available at:

• [2] ChemicalBook. What is Methyl anthranilate? Available at:

• [5] The Journal of Organic Chemistry - ACS Publications. Reaction of Functionalized Anilines with Dimethyl Carbonate over NaY Faujasite. 3. Chemoselectivity toward Mono-N-methylation. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. What is Methyl anthranilate?_Chemicalbook [chemicalbook.com]
• 3. US4633009A - Synthesis of methyl N-methylanthranilate - Google Patents [patents.google.com]
• 4. EP0190667B1 - Process for the preparation of methyl n-methylanthranilate - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Comparative Cross-Reactivity Studies of Methyl 2-(methylamino)benzoate Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the principle of "one molecule, one target" is an increasingly rare paradigm. The ability of a therapeutic candidate to interact with unintended targets, a phenomenon known as cross-reactivity, is a critical attribute to characterize. These off-target interactions can lead to unforeseen toxicities or, in some cases, reveal opportunities for beneficial polypharmacology. This guide provides a comprehensive framework for designing and executing comparative cross-reactivity studies, with a specific focus on derivatives of Methyl 2-(methylamino)benzoate. As a foundational scaffold, Methyl 2-(methylamino)benzoate, also known as Methyl N-methylanthranilate, is a versatile starting point for the synthesis of a wide array of bioactive molecules.[1][2] Understanding the specificity profile of its derivatives is paramount for advancing safe and effective therapeutics.

This document moves beyond a simple recitation of protocols. It is designed to provide you, a fellow scientist, with the rationale behind the experimental choices, enabling you to not only execute these studies but also to critically evaluate and adapt them for your specific research questions. We will delve into the core immuno- and biophysical assays that form the bedrock of specificity profiling, presenting them as self-validating systems to ensure the trustworthiness of your data.

The Strategic Framework for a Cross-Reactivity Investigation

Before embarking on any experimental work, a robust strategic framework is essential. This initial planning phase ensures that the data generated is both meaningful and directly addresses the core questions of selectivity and potential off-target liabilities.

Rationale for Target and Derivative Selection

The selection of both the protein target panel and the specific molecular derivatives to be tested is a critical first step that dictates the relevance of the entire study.

• Target Panel Selection: The panel should be multi-tiered. It must include the intended primary target(s) of the derivatives to establish a baseline of on-target activity. Beyond this, the panel should be expanded to include:

  • Structurally-Related Proteins: Proteins that share significant homology in the ligand-binding domain with the primary target are prime candidates for cross-reactivity.

  • Known Off-Targets: A survey of the literature for compounds with similar core scaffolds can reveal previously identified off-targets that should be included for proactive screening.

  • Safety-Screening Panels: Broad panels of receptors, ion channels, and enzymes (e.g., Cytochrome P450s) associated with common adverse drug reactions are crucial for preclinical safety assessment.

• Derivative Selection: The choice of derivatives should be guided by a clear Structure-Activity Relationship (SAR) hypothesis. Modifications to the Methyl 2-(methylamino)benzoate scaffold should be systematic to allow for a clear understanding of how different functional groups influence both on-target potency and off-target binding.

Overall Experimental Workflow

A well-designed cross-reactivity study follows a logical progression from broad screening to detailed characterization. The workflow below illustrates a typical path.

Caption: A phased approach to cross-reactivity screening.

Core Methodologies for Quantifying Molecular Interactions

The trustworthiness of a cross-reactivity study hinges on the quality and orthogonality of the experimental methods employed. Here, we detail three workhorse techniques, providing not just the 'how' but the critical 'why' behind each step.

Competitive ELISA for Initial Screening and IC50 Determination

The Enzyme-Linked Immunosorbent Assay (ELISA) is a highly adaptable plate-based method ideal for screening and quantifying the binding of small molecules.[3][4] A competitive format is particularly well-suited for this purpose.

Principle of the Assay: The target protein is immobilized on a microplate well. A known, labeled ligand (e.g., biotinylated) and the unlabeled test compound (the Methyl 2-(methylamino)benzoate derivative) are then added to compete for binding to the immobilized target. A strong signal indicates that the labeled ligand has bound effectively, meaning the test compound is a poor competitor. Conversely, a weak signal indicates that the test compound has outcompeted the labeled ligand for binding to the target.

• Plate Coating:

  • Coat a 96-well high-binding polystyrene plate with the target protein (e.g., 1-10 µg/mL in PBS) overnight at 4°C.

  • Causality: Passive adsorption via hydrophobic interactions immobilizes the protein, making it accessible for binding.[5] The cold temperature minimizes protein denaturation.

• Blocking:

  • Wash the plate 3x with Wash Buffer (PBS + 0.05% Tween-20).

  • Add 200 µL of Blocking Buffer (e.g., 5% Bovine Serum Albumin in PBS) to each well and incubate for 1-2 hours at room temperature.

  • Causality: Blocking is crucial to prevent non-specific binding of subsequent reagents to the plastic surface, which would otherwise lead to high background noise and false positives.[6]

• Competition Reaction:

  • Prepare a serial dilution of your Methyl 2-(methylamino)benzoate derivatives in Assay Buffer.

  • Add 50 µL of the derivative dilutions to the wells.

  • Immediately add 50 µL of the labeled competitor ligand (at a concentration equal to its EC50) to all wells.

  • Incubate for 1 hour at room temperature with gentle shaking.

  • Causality: This co-incubation allows the test compound and the labeled ligand to compete for the target's binding sites in real-time.

• Detection:

  • Wash the plate 5x with Wash Buffer.

  • Add 100 µL of enzyme-conjugated streptavidin (e.g., Streptavidin-HRP) to each well and incubate for 30 minutes.

  • Wash the plate 5x with Wash Buffer.

  • Add 100 µL of a chromogenic substrate (e.g., TMB) and incubate until sufficient color develops.

  • Stop the reaction with 50 µL of Stop Solution (e.g., 1M H₂SO₄).

  • Read the absorbance at the appropriate wavelength (e.g., 450 nm for TMB).

• Data Analysis:

  • Plot the absorbance against the log concentration of the derivative.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value—the concentration of the derivative that inhibits 50% of the labeled ligand's binding.

Caption: Workflow for a competitive ELISA experiment.

Surface Plasmon Resonance (SPR) for Biophysical Validation

SPR is an indispensable tool for confirming direct binding and for providing detailed kinetic information (on- and off-rates) about a molecular interaction.[7][8] It is a label-free technique that measures changes in the refractive index at the surface of a sensor chip as molecules bind and dissociate.

Principle of the Assay: One molecule (the ligand, typically the protein target) is immobilized on the sensor chip surface. The other molecule (the analyte, the small molecule derivative) is flowed over the surface in solution. Binding of the analyte to the ligand increases the mass on the surface, causing a measurable change in the refractive index, which is plotted in real-time as a sensorgram.

• Chip Selection and Ligand Immobilization:

  • Select an appropriate sensor chip (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface using a mixture of EDC and NHS.

  • Inject the target protein (in a low ionic strength buffer, e.g., 10 mM acetate, pH 4.5) to facilitate covalent coupling via primary amines.

  • Deactivate any remaining active esters with an injection of ethanolamine.

  • Causality: Covalent immobilization provides a stable surface required for robust kinetic analysis.[9] The dextran matrix minimizes non-specific binding and allows for high ligand density, which is important when detecting the binding of small molecule analytes.[10]

• Assay Development:

  • Flow running buffer (e.g., HBS-EP+) over the surface until a stable baseline is achieved.

  • Perform a solvent correction test by injecting a series of DMSO concentrations to account for bulk refractive index changes, as small molecules are often dissolved in DMSO.[10]

• Kinetic/Affinity Analysis:

  • Inject a series of concentrations of the Methyl 2-(methylamino)benzoate derivative (the analyte) over the ligand-immobilized surface. Start with a low concentration and increase sequentially.

  • Each injection cycle consists of: an association phase (analyte flows over the surface) and a dissociation phase (running buffer flows over the surface).

  • Between cycles, inject a regeneration solution (e.g., a pulse of low pH glycine or high salt) if necessary to remove all bound analyte and return to the baseline.

• Data Analysis:

  • The resulting sensorgrams are double-referenced (by subtracting the signal from a reference flow cell and a blank injection) to correct for instrument drift and non-specific binding.

  • Fit the referenced sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to calculate the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD = kd/ka).[8]

Caption: The cycle of an SPR binding experiment.

Western Blotting for Cellular Target Engagement

While in vitro assays like ELISA and SPR are powerful, it is crucial to confirm that a compound engages its target in the complex milieu of a cell. Methods like the Cellular Thermal Shift Assay (CETSA) leverage the principle that a protein becomes more resistant to thermal denaturation when bound to a ligand.[11]

Principle of the Assay: Cells or cell lysates are treated with the test compound or a vehicle control. The samples are then heated to a range of temperatures. At higher temperatures, proteins unfold and aggregate. The soluble fraction is then collected, and the amount of the target protein remaining is quantified by Western Blotting. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

• Cell Treatment:

  • Treat cultured cells with the desired concentration of the Methyl 2-(methylamino)benzoate derivative or vehicle (e.g., DMSO) for a specified time.

• Heating:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler.

  • Cool the samples immediately on ice.

• Lysis and Fractionation:

  • Lyse the cells (e.g., via freeze-thaw cycles or sonication).

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated, denatured proteins.

  • Causality: This centrifugation step is critical as it separates the soluble (stable) protein fraction from the insoluble (denatured) fraction.

• Western Blot Analysis:

  • Collect the supernatant (soluble fraction) from each sample.

  • Determine the protein concentration of each supernatant.

  • Normalize the samples by protein concentration and prepare them for SDS-PAGE.

  • Run the samples on an SDS-PAGE gel and transfer the proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific to the target protein, followed by a secondary HRP-conjugated antibody.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.[12]

• Data Analysis:

  • Quantify the band intensities from the Western blot.

  • For each treatment condition (vehicle vs. compound), plot the relative band intensity against the temperature.

  • A rightward shift in the melting curve for the compound-treated sample compared to the vehicle control confirms target engagement.[11]

Data Presentation and Comparative Analysis

Objective comparison requires that data be presented in a clear, structured format. A summary table is an effective way to visualize the selectivity profile of each derivative.

Comparative Cross-Reactivity Data (Illustrative)

The table below presents hypothetical data for three derivatives of Methyl 2-(methylamino)benzoate against a panel of four protein targets. Derivative 1 is the lead compound, with subsequent derivatives representing chemical modifications.

Derivative ID	Primary Target IC50 (nM)	Off-Target A IC50 (nM)	Off-Target B IC50 (nM)	Off-Target C IC50 (nM)	Selectivity Ratio (A/Primary)
MMB-001	50	5,000	> 10,000	1,200	100x
MMB-002	75	800	> 10,000	950	10.7x
MMB-003	25	> 10,000	8,500	> 10,000	> 400x

Data Interpretation:

• MMB-001: This lead compound shows good potency against the primary target and a 100-fold selectivity over its most significant off-target (A).

• MMB-002: The modification in this derivative resulted in a slight loss of primary target potency and a significant increase in affinity for Off-Target A, dramatically reducing its selectivity. This derivative would likely be deprioritized.

• MMB-003: This modification improved primary target potency while completely abrogating the affinity for Off-Target A and C. Although it shows some activity against Off-Target B, its overall selectivity profile is vastly superior to the other derivatives, making it a promising candidate for further development.

Visualizing Selectivity

A logical diagram can help conceptualize the goal of these studies: to find compounds that potently inhibit the primary target while avoiding off-targets.

Caption: Selectivity profile of the optimized derivative MMB-003.

Conclusion

The systematic evaluation of cross-reactivity is a non-negotiable component of modern drug discovery and development. For a chemical series such as the derivatives of Methyl 2-(methylamino)benzoate, a tiered and multi-faceted approach is essential. By combining high-throughput screening methods like competitive ELISA with rigorous biophysical validation using SPR and confirming target engagement in a relevant cellular context with CETSA, researchers can build a comprehensive and trustworthy selectivity profile. This guide provides the strategic framework and detailed methodologies to empower scientists to conduct these critical studies, ultimately leading to the development of safer and more effective medicines. The causality-driven approach outlined here ensures that each experimental step is not just followed, but understood, allowing for intelligent troubleshooting and adaptation to the unique challenges presented by each new chemical entity.

References

• Characterization of Small Molecule–Protein Interactions Using SPR Method. (n.d.). SpringerLink.
• Characterization of Small Molecule-Protein Interactions Using SPR Method. (n.d.). PubMed.
• Protein-Small Molecule Biomolecular Interactions – a Retrospective. (2024, June 20). Reichert Technologies.
• Biacore SPR for small-molecule discovery. (n.d.). Cytiva.
• Drug Affinity Responsive Target Stability (DARTS)
• A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A. (n.d.). PMC.
• Target identification of small molecules: an overview of the current applications in drug discovery. (2023, October 10). PMC.
• An ELISA-based Method to Quantify the Association of Small Molecules with Aggreg
• Technical Guide for ELISA - Protocols. (n.d.). SeraCare.
• Cellular Target Deconvolution of Small Molecules Using a Selection-Based Genetic Screening Platform. (2022, September 22).
• Enhancing ELISA Sensitivity: From Surface Engineering to Synthetic Biology. (2025, July 6). MDPI.
• Factors Affecting Signal Generation in ELISA. (n.d.). Thermo Fisher Scientific - US.
• Methyl 2-(methylamino)
• Cas 85-91-6,Methyl 2-(methylamino)

Sources

• 1. Methyl 2-(methylamino)benzoate | 85-91-6 [chemicalbook.com]
• 2. lookchem.com [lookchem.com]
• 3. An ELISA-based Method to Quantify the Association of Small Molecules with Aggregated Amyloid Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. seracare.com [seracare.com]
• 5. Enhancing ELISA Sensitivity: From Surface Engineering to Synthetic Biology [mdpi.com]
• 6. Factors Affecting Signal Generation in ELISA | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. Characterization of Small Molecule–Protein Interactions Using SPR Method | Springer Nature Experiments [experiments.springernature.com]
• 8. Characterization of Small Molecule-Protein Interactions Using SPR Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A surface plasmon resonance-based assay for small molecule inhibitors of human cyclophilin A - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protein-Small Molecule Biomolecular Interactions – a Retrospective [reichertspr.com]
• 11. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]

Application Scientist Guide: Evaluating the Anti-Inflammatory Activity of Methyl N-methylanthranilate and Its Analogs

Executive Summary & Scientific Rationale

The search for novel anti-inflammatory therapeutics frequently leads drug development professionals back to nature-inspired scaffolds, aiming to bypass the gastrointestinal and hemorrhagic side effects associated with conventional non-steroidal anti-inflammatory drugs (NSAIDs). Methyl N-methylanthranilate (MMA) —a volatile alkaloid and terpene originally identified in the essential oil of Choisya ternata—and its synthetic analogs, Isopropyl N-methylanthranilate (IMA) and Propyl N-methylanthranilate (PAN) , have emerged as highly promising immunomodulatory candidates [1, 2].

As an Application Scientist, evaluating these compounds requires isolating their direct cellular effects from their hepatic metabolites. Unlike traditional COX-1/COX-2 inhibitors, MMA and its analogs modulate primary macrophage function, specifically by altering membrane dynamics and reducing myeloperoxidase (MPO) activity, without acting as direct inhibitors of off-target oxidoreductases like catalase or xanthine oxidase [2]. This guide provides a comprehensive framework for benchmarking MMA, IMA, and PAN against standard therapeutics, complete with validated experimental workflows.

Comparative Performance Data

To objectively evaluate the efficacy of N-methylanthranilate esters, they must be benchmarked against a known standard (e.g., Indomethacin) across both in vivo and in vitro models. The table below synthesizes the pharmacological profile of these analogs based on established preclinical assays[1, 2].

Compound	Origin / Synthesis	Edema Inhibition (10 mg/kg)	Macrophage MPO Suppression	Cytotoxicity (MTT Assay)	Gastric Toxicity Risk
Methyl N-methylanthranilate (MMA)	Natural (C. ternata) / Synthetic	~45 - 50%	High	Negligible	Low
Isopropyl N-methylanthranilate (IMA)	Synthetic Analog	~50 - 55%	High	Negligible	Low
Propyl N-methylanthranilate (PAN)	Synthetic Analog	~35 - 40%	Moderate	Negligible	Low
Indomethacin (Control)	Synthetic NSAID	~60 - 70%	N/A (COX Inhibitor)	Dose-dependent	High (Ulcerogenic)

Data Interpretation: While Indomethacin provides superior absolute edema inhibition, MMA and IMA offer a highly favorable safety profile with negligible macrophage cytotoxicity and a lower risk of gastric ulceration, making them ideal prototypes for chronic inflammatory conditions.

Mechanistic Pathways & Target Modulation

Understanding the causality behind the anti-inflammatory response is critical for assay design. MMA and its analogs do not rely on traditional enzymatic blockade. Instead, they attenuate inflammation by antagonizing local pro-inflammatory mediators (5-HT, Bradykinin, PGE2) at the receptor level and suppressing the phagocytic and MPO activities of elicited macrophages [1, 2].

Fig 1: Immunomodulatory mechanism of N-methylanthranilate analogs on macrophage function.

Validated Experimental Workflows

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . They include specific formulation steps to handle the lipophilic nature of terpenes and internal controls to rule out false positives caused by cytotoxicity or hepatic metabolism.

Protocol A: In Vivo Carrageenan-Induced Paw Edema

Rationale: This model evaluates acute peripheral inflammation. To isolate the direct efficacy of the anthranilates and discard the potential effects of hepatic metabolites formed via oral administration, the compounds are administered via direct intraplantar injection[1].

Step-by-Step Methodology:

• Formulation: MMA is a lipophilic terpene. Prepare a clear working solution (≥ 2.5 mg/mL) by dissolving the compound in a DMSO stock, followed by dilution in a vehicle of 20% SBE-β-CD in saline, or a PEG300/Tween-80/Saline mixture, ensuring even mixing [3].

• Animal Preparation: Fast adult male Swiss mice (25–35 g) for 12 hours prior to the experiment, providing water ad libitum.

• Pre-treatment (Direct Injection): Inject the formulated MMA, IMA, or PAN (at doses of 1, 3, or 10 mg/kg) directly into the right hind paw of the mice.

  • Self-Validation Control: Administer the vehicle alone to a negative control group, and Indomethacin (10 mg/kg) to a positive control group.

• Induction of Inflammation: 30 minutes post-treatment, inject 50 µL of 1% carrageenan (the phlogistic agent) into the subplantar region of the same right hind paw [1].

• Quantification: Use a calibrated plethysmometer to measure paw volume at baseline (Time 0) and at 1, 2, 4, and 6 hours post-carrageenan injection.

• Data Analysis: Calculate the percentage of edema inhibition by comparing the area under the curve (AUC) of the treatment groups against the vehicle control.

Protocol B: In Vitro Macrophage Function & MPO Activity Assay

Rationale: This assay isolates the immunomodulatory effects of MMA and IMA at the cellular level, specifically assessing their ability to dampen macrophage hyperactivity without inducing cell death [2].

Step-by-Step Methodology:

• Macrophage Elicitation: Inject mice intraperitoneally with 3 mL of 3% thioglycolate medium. Harvest the elicited peritoneal macrophages 72 hours later via peritoneal lavage using cold PBS.

• Cell Plating & Treatment: Seed the macrophages in 96-well plates at a density of

  cells/well. Incubate with varying concentrations of MMA or IMA (e.g., 10, 50, 100 µM) for 24 hours.

• MTT Viability Check (Crucial Validation Step): Before measuring inflammatory markers, perform an MTT assay on a parallel plate. Causality note: If MMA reduces MPO activity, you must prove it is not simply because the compound killed the macrophages [1]. MMA should show >95% viability.

• Myeloperoxidase (MPO) Quantification:

  • Lyse the treated macrophages using 0.5% hexadecyltrimethylammonium bromide (HTAB) buffer.

  • Add the lysate to a reaction mixture containing o-dianisidine dihydrochloride and

    .

  • Measure the kinetic absorbance at 460 nm over 5 minutes. The rate of colorimetric change is directly proportional to MPO enzyme activity [2].

• Phagocytic Activity: Expose a separate cohort of treated macrophages to Neutral Red dye or FITC-dextran for 1 hour. Wash thoroughly with PBS to remove non-internalized particles, lyse the cells, and quantify the internalized dye via spectrophotometry or fluorometry [2].

References

• Anti-Inflammatory Activity of Choisya ternata Kunth Essential Oil, Ternanthranin, and Its Two Synthetic Analogs (Methyl and Propyl N-Methylanthranilates)
• Source: PubMed / National Institutes of Health (NIH)
• Methyl N-methylanthranilate | Terpene - Mechanism of Action & Protocol Source: MedChemExpress URL

Correlation of Chemical Structure and Sensory Properties of Aminobenzoate Esters: A Comparative Guide

Executive Summary

Aminobenzoate esters represent a foundational class of local anesthetics. Their sensory properties—ranging from the rapid, superficial numbing of benzocaine to the profound, long-lasting blockade of tetracaine—are directly dictated by their chemical architecture 1. For drug development professionals and electrophysiologists, understanding the structure-activity relationship (SAR) of this scaffold is critical for optimizing anesthetic efficacy, minimizing systemic toxicity, and designing novel targeted therapies 2. This guide objectively compares the physicochemical properties of key aminobenzoate esters and provides a self-validating electrophysiological protocol for evaluating their sensory blockade efficacy.

Structural Domains and Causality in Sensory Blockade

The classical aminobenzoate pharmacophore consists of three distinct domains, each governing specific pharmacokinetic and pharmacodynamic parameters:

• Lipophilic Aromatic Ring (p-Aminobenzoate): This domain dictates the lipid solubility (partition coefficient) of the molecule, which is the primary determinant of anesthetic potency 3. Alkyl substitutions on the aromatic amine (e.g., the butyl group in tetracaine or butamben) exponentially increase lipophilicity. Because the neuronal membrane is highly hydrophobic, increased lipid solubility allows a higher fraction of the drug to penetrate the axolemma, directly correlating with enhanced potency and prolonged duration of sensory blockade 4.

• Intermediate Ester Linkage: The ester bond determines the metabolic fate of the anesthetic. Unlike amides, which require hepatic clearance, aminobenzoate esters are rapidly hydrolyzed by plasma pseudocholinesterases 1. This rapid degradation results in a shorter systemic half-life, reducing the risk of systemic toxicity but also limiting the duration of action for unsubstituted derivatives like procaine 3.

• Hydrophilic Terminal Amine: This ionizable group dictates the dissociation constant (pKa) of the drug, which governs the onset of action 5. Local anesthetics exhibit state-dependent binding; they must cross the lipid membrane in their un-ionized (neutral) form but bind to the intracellular domain of the voltage-gated sodium channel (VGSC) in their ionized (cationic) form [[4]](). Drugs with a pKa closer to physiological pH (7.4) have a higher proportion of un-ionized molecules, leading to a faster onset [[5]](). Benzocaine is a unique exception; lacking a terminal tertiary amine, it has a pKa of 3.5 and remains permanently un-ionized, restricting its use to topical mucosal anesthesia 1.

Caption: Structural domains of aminobenzoate esters and their direct effects on sensory properties.

Comparative Efficacy of Key Aminobenzoate Esters

To objectively evaluate these agents, we must compare their physicochemical properties against their clinical sensory profiles. Table 1 summarizes the performance metrics of the most widely utilized aminobenzoate esters 2.

Table 1: Physicochemical and Sensory Properties of Aminobenzoate Esters

Anesthetic	pKa	Lipid Solubility (Partition Coeff.)	Relative Potency	Onset of Action	Duration (min)	Primary Sensory Application
Benzocaine	3.5	High	N/A (Topical)	Fast	5-15	Topical mucosal numbing
Procaine	8.9	Low (0.6)	1	Slow	15-30	Short-duration infiltration
Chloroprocaine	8.7	Low	1	Fast	30-60	Epidural (rapid metabolism)
Tetracaine	8.5	High (80)	16	Slow	120-180	Spinal / Prolonged topical

Note: Procaine's low lipid solubility and high pKa result in poor membrane penetration and slow onset. Conversely, tetracaine’s butyl substitution drastically increases lipid solubility, amplifying its potency 16-fold over procaine [[2]]().

Experimental Validation: Whole-Cell Patch-Clamp Protocol for VGSC Kinetics

To rigorously quantify the sensory blocking properties of novel aminobenzoate derivatives, manual whole-cell patch-clamp electrophysiology remains the gold standard 6, 7. This technique allows for the precise measurement of drug-induced alterations in VGSC activation and inactivation states. The following protocol outlines a self-validating system for testing these compounds.

Methodology & Causality

• Cell Preparation (Dorsal Root Ganglion Neurons): Isolate and culture DRG neurons from neonatal rats.

  • Causality: DRGs natively express both tetrodotoxin (TTX)-sensitive (fast) and TTX-resistant (slow) sodium channels, providing a physiologically accurate model for peripheral sensory pain fibers [[8]](), 9.

• Pipette Fabrication and Intracellular Dialysis: Pull borosilicate glass pipettes to a tip resistance of 1-3 MΩ and fill with a CsF-based internal solution.

  • Causality: Cesium (Cs+) blocks outward potassium currents, ensuring that the recorded inward currents are exclusively sodium-driven, allowing for artifact-free quantification 6.

• Gigaseal Formation: Advance the pipette to the cell membrane and apply light negative pressure to form a >10 GΩ seal.

  • Causality: A high-resistance seal completely isolates the membrane patch electrically, reducing background noise and allowing resolution of picoampere (pA) level currents .

• Whole-Cell Configuration: Apply brief, strong suction to rupture the membrane patch.

  • Causality: This establishes electrical and molecular continuity between the pipette and the intracellular space, allowing the voltage-clamp amplifier to control the entire cell's membrane potential 6.

• Voltage Protocol & Drug Perfusion: Hold the membrane potential at -70 mV. Apply depolarizing step pulses to elicit inward Na+ currents. Perfuse the aminobenzoate ester (e.g., 100 µM Butamben) into the extracellular bath.

  • Causality: Aminobenzoates exhibit use-dependent block, preferentially binding to the open or inactivated states of the VGSC 3. By shifting the midpoint potential of Na+ inactivation curves toward hyperpolarizing voltages, these drugs effectively raise the firing threshold and block action potential propagation, correlating directly with sensory analgesia 8, 9.

Caption: Step-by-step whole-cell patch-clamp workflow for evaluating VGSC kinetics.

References

• A Comparative Analysis of Procaine and Other Ester-Type Local Anesthetics. Benchchem.
• The local anesthetic, n-butyl-p-aminobenzoate, reduces rat sensory neuron excitability by differential actions on fast and slow Na+ current components. PubMed.
• The Local Anesthetic and Pain Relief Activity of Alkaloids. IntechOpen.
• The local anesthetic n-butyl-p-aminobenzoate selectively affects inactivation of fast sodium currents in cultured r
• Pharmacology of local anaesthetics. Deranged Physiology.
• Basic pharmacology of local anaesthetics. PMC - NIH.
• Local anesthetics in oral and maxillofacial medicine: pharmacology, adverse effects, drug interactions and clinical manifest
• Whole Cell P
• Patch clamp techniques for single channel and whole-cell recording.
• Manual Patch-clamp Technique.

Sources

• 1. The Local Anesthetic and Pain Relief Activity of Alkaloids | IntechOpen [intechopen.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. derangedphysiology.com [derangedphysiology.com]
• 4. Basic pharmacology of local anaesthetics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Local anesthetics in oral and maxillofacial medicine: pharmacology, adverse effects, drug interactions and clinical manifestations - Janev - Journal of Oral and Maxillofacial Anesthesia [joma.amegroups.org]
• 6. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 7. acroscell.creative-bioarray.com [acroscell.creative-bioarray.com]
• 8. The local anesthetic, n-butyl-p-aminobenzoate, reduces rat sensory neuron excitability by differential actions on fast and slow Na+ current components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The local anesthetic n-butyl-p-aminobenzoate selectively affects inactivation of fast sodium currents in cultured rat sensory neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Methyl 2-methyl-6-(methylamino)benzoate proper disposal procedures

Operational Blueprint: Proper Handling and Disposal of Methyl 2-methyl-6-(methylamino)benzoate

As a Senior Application Scientist, I approach chemical disposal not merely as a regulatory hurdle, but as an integral component of rigorous experimental design. The proper handling of Methyl 2-methyl-6-(methylamino)benzoate (CAS: 1070307-47-9) requires a nuanced understanding of its chemical topology. Because this molecule features both a secondary amine and an ester linkage, its reactivity profile dictates strict segregation protocols. Mismanagement of such organic derivatives can lead to exothermic reactions, environmental contamination, and severe regulatory penalties.

This guide provides a self-validating, causality-driven operational plan for the safe disposal of this compound, designed specifically for drug development professionals and high-throughput laboratories.

Chemical Topology and Disposal Causality

Methyl 2-methyl-6-(methylamino)benzoate is a non-halogenated organic compound. In the context of the EPA’s Resource Conservation and Recovery Act (RCRA)[1], it must be segregated from halogenated waste streams.

Table 1: Chemical Properties Dictating Disposal Logistics

Property	Value / Characteristic	Causality for Disposal Logistics
Molecular Formula	C10H13NO2	Halogen-free; eligible for standard organic thermal destruction without the risk of generating toxic dioxins.
Functional Groups	Secondary Amine, Ester	Highly incompatible with strong oxidizers and concentrated acids. Mixing can cause exothermic hydrolysis or rapid oxidation.
Physical State	Solid / Viscous Oil	Requires dissolution in compatible non-halogenated solvents (e.g., Methanol, DMSO) for liquid waste streaming, or separate solid-waste packing.

Regulatory Framework & Accumulation Limits

Under RCRA guidelines, laboratory management must designate a trained individual to oversee waste classification and ensure compliance with 40 CFR 262 generator requirements[1]. Any material mixed with even a single drop of a listed hazardous waste becomes a hazardous waste itself in perpetuity[2].

To optimize laboratory logistics, facilities must adhere to strict accumulation limits based on their EPA generator status. Furthermore, the Hazardous Waste Generator Improvements Rule (GIR) mandates that all storage receptacles must be clearly labeled with the words "Hazardous Waste" and include a symbolic hazard warning[3].

Table 2: EPA RCRA Generator Accumulation Limits

Generator Status	SAA Limit (Point of Generation)	CAA Time Limit	CAA Quantity Limit
Very Small Quantity (VSQG)	55 Gallons	No strict federal limit	< 1,000 kg total
Small Quantity (SQG)	55 Gallons	180 Days	< 6,000 kg total
Large Quantity (LQG)	55 Gallons	90 Days	No limit

Note: For academic and affiliated research institutions, the EPA’s Subpart K provides an alternative framework that allows trained professionals—rather than students—to make hazardous waste determinations, significantly reducing the risk of improper categorization[4][5].

Visualizing the Disposal Logistics

The following workflow illustrates the compliant lifecycle of Methyl 2-methyl-6-(methylamino)benzoate from the point of generation to final thermal destruction.

Workflow for the compliant segregation and disposal of organic chemical waste.

Self-Validating Experimental Protocols

To ensure absolute safety and compliance, do not simply follow steps—validate them. The following protocols incorporate built-in causality and self-validation checks.

Protocol A: Routine Point-of-Generation Disposal

• Preparation & PPE: Don standard nitrile gloves, safety goggles, and a flame-resistant lab coat.

  • Causality: Nitrile is selected over latex due to its superior chemical resistance to organic esters and amines, preventing transdermal absorption.

• Micro-Scale Compatibility Testing: Before adding bulk quantities of the compound to a shared Satellite Accumulation Area (SAA) drum, mix 1 mL of the current bulk waste with 10 mg of the benzoate derivative in a test tube.

  • Validation Check: Monitor for 5 minutes. If gas evolution, phase separation, or an exothermic reaction occurs, the bulk drum is contaminated with incompatible agents (e.g., oxidizers). Do not proceed; quarantine the drum.

• Transfer & Dissolution: If the compound is in solid form, dissolve it in a compatible non-halogenated solvent (e.g., methanol) to facilitate liquid waste transfer.

  • Causality: Liquid injection incineration requires homogeneous liquid streams. Solid waste requires separate, more costly rotary kiln processing.

• Sealing & Logging: Funnel the waste into the designated "Non-Halogenated Organic Waste" SAA container. Immediately seal the cap.

  • Validation Check: The container must be vapor-tight. If the container cannot theoretically be inverted without leaking, it is not legally "closed" under RCRA standards. Log the exact mass/volume and chemical name on the hazardous waste tag.

Protocol B: Spill Response and Decontamination

• Isolation & Ventilation: Evacuate the immediate fume hood area and maximize exhaust ventilation.

• Containment: Surround and cover the spill with an inert, non-combustible absorbent such as vermiculite or diatomaceous earth.

  • Causality: Never use combustible materials like sawdust or paper towels. The organic nature of the chemical, combined with potential reactive lab contaminants, poses an immediate flammability risk.

• Collection: Sweep the absorbed mixture using a non-sparking tool and place it into a solid hazardous waste bag.

• Decontamination: Wash the spill surface with a mild detergent and water, collecting the rinsate as hazardous waste.

  • Validation Check: Visually inspect the surface under standard lighting and perform a dry wipe test. If the wipe shows any oily residue, repeat the detergent wash.

References

• ASTM D4447 Standard Guide for Disposal of Laboratory Chemicals and Samples. ASTM International. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US Environmental Protection Agency (EPA). [Link]

• Frequent Questions About Managing Hazardous Waste at Academic Laboratories. US Environmental Protection Agency (EPA). [Link]

• RCRA | Environmental Health and Safety. Case Western Reserve University. [Link]

• Laboratory Waste Management: The New Regulations. Medical Laboratory Observer. [Link]

Sources

• 1. D4447 Standard Guide for Disposal of Laboratory Chemicals and Samples [store.astm.org]
• 2. RCRA | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 3. medlabmag.com [medlabmag.com]
• 4. epa.gov [epa.gov]
• 5. epa.gov [epa.gov]

Personal protective equipment for handling Methyl 2-methyl-6-(methylamino)benzoate

As a trusted partner in drug development and chemical research, we recognize that laboratory safety is the foundation of scientific innovation. Handling specialized synthetic intermediates like Methyl 2-methyl-6-(methylamino)benzoate (CAS: 1070307-47-9)[1] requires more than a cursory glance at a safety data sheet; it demands a mechanistic understanding of the chemical's properties and a rigorous, self-validating approach to personal protective equipment (PPE).

This guide provides researchers with an authoritative, step-by-step operational framework for handling this compound, ensuring both scientific integrity and uncompromising personnel safety.

Hazard Assessment & Mechanistic Causality

Methyl 2-methyl-6-(methylamino)benzoate is a functionalized anthranilate derivative frequently utilized as a building block in the synthesis of kinase inhibitors and GPCR ligands. From a hazard perspective, its molecular structure dictates its risk profile:

• Lipophilic Ester Moiety: The benzoate ester enhances the molecule's lipophilicity, facilitating rapid transdermal absorption through the lipid bilayers of the stratum corneum if skin contact occurs.

• Secondary Amine Group: The methylamino group acts as a localized irritant to mucosal membranes and the respiratory tract, particularly if the compound is aerosolized during weighing.

To mitigate these risks, your safety protocols must comply with the[2], which mandates a documented hazard assessment and the use of task-specific protective barriers.

Quantitative PPE Matrix

Standard latex gloves and basic safety glasses are insufficient for handling functionalized esters. The following matrix summarizes the required PPE, grounded in quantitative safety metrics and mechanistic justifications.

PPE Category	Recommended Specification	Quantitative Metric	Mechanistic Justification
Hand Protection	Nitrile Gloves (Powder-free)	≥ 4 mil thickness; > 240 min breakthrough	Nitrile provides superior chemical resistance against ester permeation compared to natural rubber latex.
Eye Protection	Chemical Splash Goggles	ANSI Z87.1 Certified	Forms a complete seal around the eyes, preventing mucosal absorption of airborne amine particulates.
Respiratory	Chemical Fume Hood	80–120 fpm face velocity	Maintains negative pressure to capture and exhaust aerosolized dust before it reaches the breathing zone.
Body Protection	Flame-Resistant (FR) Lab Coat	100% Cotton or Nomex	Protects against incidental contact and prevents the static buildup commonly associated with synthetic fabrics.

Self-Validating Operational Protocol

To ensure trustworthiness and repeatability, every step in this handling protocol includes a built-in validation check. Do not proceed to the next step unless the validation criteria are met.

Phase 1: Environmental Setup & Verification

• Action: Activate the chemical fume hood and clear the workspace of incompatible reagents (e.g., strong oxidizers or acids, which could react exothermically with the amine).

• Causality: Fume hoods mitigate inhalation risks. Removing physical clutter prevents turbulent airflow that could disrupt the containment of the compound.

• Validation Check: Observe the digital airflow monitor. Proceed only if the face velocity is stable between 80–120 fpm. If the monitor is inactive, tape a Kimwipe to the bottom of the sash to visually confirm negative inward pressure.

Phase 2: PPE Donning Sequence

• Action: Don long pants and closed-toe shoes, followed by the FR lab coat, ANSI Z87.1 goggles, and double-layered nitrile gloves.

• Causality: Double-gloving provides a fail-safe against micro-tears. The inner glove remains pristine if the outer glove is compromised by chemical breakthrough.

• Validation Check: Perform a physical inflation test of the gloves to check for pinholes before donning. Ensure the lab coat cuffs are tucked inside the outer glove to eliminate exposed skin at the wrists.

Phase 3: Active Transfer and Weighing

• Action: Use a grounded, anti-static spatula to transfer the Methyl 2-methyl-6-(methylamino)benzoate powder onto a pre-creased, anti-static weigh boat.

• Causality: Substituted benzoates often form fine, crystalline powders that are highly susceptible to triboelectric static charge. An anti-static approach prevents the powder from repelling off the spatula and aerosolizing.

• Validation Check: Hover the spatula over the weigh boat. If the powder visibly jumps or scatters before contact, pause the operation and apply a static eliminator (ionizing bar) to the workspace before proceeding.

Phase 4: Decontamination & Doffing

• Action: Wipe down the balance and surrounding hood area with a compatible solvent (e.g., 70% isopropanol), then carefully doff the outer gloves inside the hood.

• Causality: Immediate decontamination prevents cross-contamination of subsequent experiments and protects other laboratory personnel from unrecognized exposure.

• Validation Check: Visually inspect the wiped surface. The area must be completely free of white crystalline residue before the fume hood sash is lowered.

Operational Safety Workflow

Operational workflow for the safe handling and disposal of Methyl 2-methyl-6-(methylamino)benzoate.

Disposal and Spill Management Plan

Proper disposal is critical for environmental compliance and laboratory safety, aligning with the guidelines set forth in [3].

• Liquid Waste Segregation: If the compound is dissolved in standard assay solvents (e.g., DMSO, Methanol), dispose of the solution in the Non-Halogenated Organic Waste container. If it is utilized alongside Dichloromethane (DCM) or Chloroform during synthesis, it must be diverted to the Halogenated Organic Waste stream to prevent adverse reactions and comply with EPA regulations.

• Solid Waste: Contaminated weigh boats, spatulas, Kimwipes, and doffed outer gloves must be placed in a sealed, clearly labeled solid hazardous waste bin. Do not dispose of these items in standard municipal trash.

• Spill Protocol (Dry Powder): In the event of a dry spill outside the weigh boat, do not sweep or brush the powder , as this will immediately aerosolize the ester. Instead, gently cover the spill with damp absorbent pads (using water or a mild surfactant) to suppress dust generation. Carefully scoop the damp mass into a hazardous waste bag, seal it, and wipe the area with 70% isopropanol.

References

• National Research Council. "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards." National Center for Biotechnology Information (NCBI), 2011.[Link]

• "A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection." PubMed Central (PMC), National Institutes of Health, 2023.[Link]

• "OSHA Personal Protective Equipment (PPE) 1910.132 General Requirements." Occupational Safety and Health Administration (OSHA).[Link]

Sources

• 1. Methyl 2-(methylamino)benzoate | Sigma-Aldrich [sigmaaldrich.com]
• 2. A framework for personal protective equipment use in laboratories: regulatory compliance and employee protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards - PubMed [pubmed.ncbi.nlm.nih.gov]